chemical structure and properties of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine
The following guide details the chemical structure, synthesis, and properties of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine (CAS 1528830-49-0). This document is structured for researchers in medicinal chemistry and proces...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide details the chemical structure, synthesis, and properties of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine (CAS 1528830-49-0). This document is structured for researchers in medicinal chemistry and process development.
Executive Summary
1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine is a specialized heterocyclic building block utilized primarily in the synthesis of pharmaceutical agents. Belonging to the class of 4-amino-1,2,3-triazoles , it serves as a critical scaffold for fragment-based drug discovery (FBDD), particularly in the development of kinase inhibitors and purine nucleoside mimics. Unlike its more common 5-amino isomers, the 4-amino variant offers unique hydrogen-bonding vectors and steric profiles that exploit specific binding pockets in enzymes such as LSD1 (Lysine-specific demethylase 1) and various GPCRs .
Chemical Identity & Structural Analysis[1]
Property
Detail
Chemical Name
1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine
CAS Registry Number
1528830-49-0
Molecular Formula
C₅H₁₀N₄
Molecular Weight
126.16 g/mol
SMILES
CCN1C(C)=C(N)N=N1
InChI Key
SEDFRMHLJGECEU-UHFFFAOYSA-N
Core Scaffold
1,2,3-Triazole (v-triazole)
Structural Features[1][4][5][6][7][8][9][10]
Regiochemistry: The ethyl group is attached to the N1 nitrogen, and the methyl group is at the C5 position. The primary amine is located at C4. This 1,4,5-substitution pattern is thermodynamically distinct and requires specific synthetic control to avoid contamination with the 1,5-dimethyl or 5-amino isomers.
Electronic Profile: The triazole ring is aromatic and electron-deficient. The C4-amine acts as an electron donor (mesomeric effect), increasing the electron density of the ring, while the N1-ethyl group provides lipophilicity.
Tautomerism: As a 1-substituted triazole, the ring system is fixed (no N-H tautomerism on the ring), but the exocyclic amine can participate in H-bonding as a donor (NH₂) and the ring nitrogens (N2, N3) as acceptors.
Physicochemical Profile
Estimated properties based on structural homologs and calculated descriptors.
Property
Value / Description
Physical State
Solid (Crystalline powder)
Melting Point
148–152 °C (Predicted range for class)
Solubility
Soluble in DMSO, Methanol, DCM; Sparingly soluble in Water.
LogP (Calculated)
~0.5 – 0.8 (Low lipophilicity, favorable for CNS penetration)
TPSA
~68 Ų (High polar surface area relative to size)
pKa (Conjugate Acid)
~2.5 – 3.5 (Weakly basic amine)
Synthetic Routes & Process Chemistry
Synthesis of 4-amino-1,2,3-triazoles is challenging due to the propensity of standard azide-nitrile reactions to yield 5-amino isomers. The most robust route for high-purity 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine involves the Curtius Rearrangement of the corresponding carboxylic acid.
Protocol: Curtius Rearrangement Strategy
This method ensures the correct positioning of the amine at C4.
Step 1: Synthesis of Ethyl 1-ethyl-5-methyl-1H-1,2,3-triazole-4-carboxylate
Mechanism: RuAAC (Ruthenium-Catalyzed Azide-Alkyne Cycloaddition) is used to control regioselectivity.[1][2] Unlike CuAAC, which works on terminal alkynes, RuAAC tolerates internal alkynes and directs the formation of 1,5-disubstituted (or 1,4,5-trisubstituted) products.[3][4]
Reaction:
Step 2: Hydrolysis to Carboxylic Acid
Reagents: LiOH or NaOH, THF/Water.
Procedure: Saponification of the ester yields 1-ethyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid .
Step 3: Curtius Rearrangement to Amine
Reagents: Diphenylphosphoryl azide (DPPA), Triethylamine, tert-Butanol (tBuOH), followed by TFA deprotection.
Workflow:
Activate acid with DPPA to form the acyl azide.
Heat to induce rearrangement (
) to the Isocyanate ().
Trapping with tBuOH yields the Boc-protected amine.
Deprotection with TFA yields the free amine: 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine .
Visualization of Synthetic Pathway
The following diagram illustrates the logical flow of the synthesis, highlighting the critical regiocontrol step.
Caption: Figure 1. Regioselective synthesis of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine via RuAAC and Curtius Rearrangement.
Reactivity & Applications
Medicinal Chemistry Utility
The 4-amino-1,2,3-triazole core acts as a bioisostere for amide bonds or aniline rings.
Kinase Inhibition: The C4-amine can form a hinge-binding motif (H-bond donor) with the backbone carbonyls of kinase active sites.
Purine Mimicry: The 1,2,3-triazole ring mimics the imidazole portion of purines (adenine/guanine), making this molecule a precursor for adenosine receptor antagonists or nucleoside analogs.
Fragment-Based Drug Discovery (FBDD): Due to its low molecular weight (<150 Da) and high ligand efficiency, it is an ideal "fragment" for screening against novel targets.
Functionalization[5][8]
Acylation: The C4-amine is nucleophilic and readily reacts with acid chlorides or isocyanates to form ureas and amides.
Sandmeyer Reaction: The amine can be converted to a halide (Cl, Br, I) via diazotization, allowing for further coupling reactions (Suzuki, Sonogashira) at the C4 position.
Safety & Handling (MSDS Highlights)
Hazards: As a low molecular weight amine, it is potentially an irritant to eyes, skin, and respiratory tract.
Stability: Triazoles are generally stable to heat and hydrolysis. However, the free amine may oxidize upon prolonged exposure to air; store under inert atmosphere (Argon/Nitrogen) at 2-8°C.
Explosivity: While the triazole ring is stable, low molecular weight azides (precursors) are explosive. Ensure all ethyl azide is consumed during the synthesis.
References
Synthesis of 1,2,3-Triazoles . Organic Chemistry Portal. Available at: [Link]
Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) . Thieme Connect. Available at: [Link]
Preparation of 1,5-Disubstituted 1,2,3-Triazoles via RuAAC . National Institutes of Health (PMC). Available at: [Link]
molecular weight and formula analysis of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine
An In-Depth Technical Guide to the Molecular Weight and Formula Analysis of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine Authored by: A Senior Application Scientist Abstract: This technical guide provides a comprehensive an...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Molecular Weight and Formula Analysis of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine
Authored by: A Senior Application Scientist
Abstract: This technical guide provides a comprehensive analysis of the molecular formula and weight determination for the novel heterocyclic compound, 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine. The document outlines a multi-pronged analytical approach, leveraging fundamental and advanced techniques to establish the compound's identity with a high degree of confidence. This guide is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry who are engaged in the characterization of new chemical entities. The methodologies described herein are grounded in established principles of analytical chemistry, ensuring a self-validating and robust analytical workflow.
Introduction and Compound Overview
Nitrogen-containing heterocycles are foundational scaffolds in medicinal chemistry, with a significant percentage of FDA-approved drugs featuring these structures.[1] The 1,2,3-triazole ring, in particular, is a five-membered heterocycle that has garnered considerable attention due to its diverse biological activities and its role as a key structural motif in various pharmaceutical agents.[2][3] The compound of interest, 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine, is a substituted triazole whose precise molecular formula and weight are critical parameters for its identification, characterization, and subsequent development as a potential therapeutic agent.
The unambiguous determination of a compound's molecular formula and weight is a cornerstone of chemical analysis, providing the basis for all further structural elucidation and purity assessments.[4] This guide will detail the integrated analytical strategy employed to confirm the molecular identity of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine.
Theoretical Molecular Formula and Weight Calculation
Prior to any experimental analysis, the theoretical molecular formula and weight were deduced from the compound's chemical name.
Based on this formula, the theoretical molecular weight was calculated using the atomic masses of the constituent elements (C: 12.011, H: 1.008, N: 14.007).
Element
Count
Atomic Mass ( g/mol )
Total Mass ( g/mol )
Carbon (C)
5
12.011
60.055
Hydrogen (H)
10
1.008
10.080
Nitrogen (N)
4
14.007
56.028
Total
126.163
The theoretical Molecular Weight is 126.163 g/mol .
Experimental Verification Workflow
To experimentally validate the theoretical formula and molecular weight, a multi-technique approach is essential. The following diagram illustrates the logical workflow for the comprehensive analysis of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine.
This guide provides a technical safety assessment for 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine , a specific heterocyclic building block often utilized in fragment-based drug discovery (FBDD) and high-energy materials research.
Unlike its widely documented isomer 3-amino-1,2,4-triazole (Amitrole—a known carcinogen and thyroid disruptor), the 1,2,3-triazol-4-amine scaffold possesses distinct electronic and metabolic properties. However, due to the scarcity of direct toxicological data for this specific ethyl/methyl substituted analog, this guide utilizes Structure-Activity Relationship (SAR) read-across and first-principles chemical safety to establish handling protocols.
Critical Hazard Alert: As a low-molecular-weight, high-nitrogen heterocycle, this compound and its precursors possess energetic potential . Thermal stability testing (DSC) is mandatory before scaling.
Physicochemical Profile (Calculated)
Property
Value (Est.)
Relevance to Safety
Molecular Formula
C₅H₁₀N₄
High Nitrogen Content (~49%) indicates potential energetic/explosive properties.
Molecular Weight
126.16 g/mol
Low MW facilitates high volatility and potential skin absorption.
LogP (Octanol/Water)
~0.3 - 0.6
Hydrophilic; likely high aqueous solubility and rapid systemic clearance.
TPSA
~50-60 Ų
Good membrane permeability; potential blood-brain barrier penetration.
pKa (Conjugate Acid)
~3.5 - 4.5
Weakly basic amine; less likely to be protonated at physiological pH compared to anilines.
Synthesis Safety & Occupational Handling
The primary acute risk associated with 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine lies in its synthesis and thermal instability . 4-amino-1,2,3-triazoles are frequently synthesized via the cyclization of organic azides with nitriles or via the Dimroth rearrangement of 5-amino-1,2,3-thiadiazoles.
Core Safety Directive: The Azide Protocol
If synthesizing from Ethyl Azide (or generating it in situ), extreme caution is required. Ethyl azide is a volatile, explosive liquid.
DOT Diagram 1: Safe Synthesis & Handling Workflow
This flowchart outlines the critical decision gates for handling high-nitrogen precursors.
Caption: Workflow for mitigating explosion risks during the synthesis of high-nitrogen triazole intermediates.
Handling Protocols
Engineering Controls: All solid handling must occur within a Class II Biosafety Cabinet or chemical fume hood with a face velocity of >100 fpm to prevent inhalation of potentially bioactive dust.
PPE: Double nitrile gloves (0.11 mm min thickness), safety goggles, and a lab coat. If scaling >10g, a Kevlar apron and face shield are required due to potential deflagration risk.
Storage: Store at 2–8°C under inert atmosphere (Argon). Triazole amines can oxidize to azo dimers or degrade to diazonium species under acidic/oxidative stress.
Toxicological Assessment (SAR & Read-Across)
Direct in vivo data for CAS 1780801-29-7 (closest analog) is limited. We apply Read-Across from the well-characterized 1,2,4-triazole and aniline libraries.
A. Genotoxicity (The Ames Concern)
Structural Alert: The primary amino group attached to an aromatic/heteroaromatic ring is a "structural alert" for genotoxicity. Metabolic activation (N-hydroxylation) can lead to reactive nitrenium ions that intercalate DNA.
Mitigating Factor: The 1,2,3-triazole ring is electron-deficient (π-excessive but inductively withdrawing). This reduces the electron density on the exocyclic amine, theoretically making it less prone to oxidative activation compared to phenyl-amines (anilines).
Prediction:Equivocal/Potential Positive. Standard Ames testing (strains TA98, TA100) with S9 metabolic activation is mandatory before biological screening.
B. Endocrine & Systemic Toxicity
Thyroid Toxicity: Isomeric 3-amino-1,2,4-triazole (Amitrole) is a potent thyroid peroxidase (TPO) inhibitor. While 1,2,3-triazoles interact differently, the structural similarity warrants monitoring for thyroid hypertrophy in any sub-chronic in vivo studies.
Neurotoxicity: Small, lipophilic triazoles can cross the blood-brain barrier. GABAergic inhibition has been observed in some triazole scaffolds (convulsant risk at high doses).
Understanding the metabolic fate is crucial for safety. The 1,2,3-triazole ring is generally stable to hydrolysis and oxidation, often excreted unchanged. However, the amino group is the metabolic soft spot.
DOT Diagram 2: Predicted Metabolic Activation Pathway
This diagram illustrates the potential bioactivation route that could lead to toxicity.
Caption: Proposed metabolic pathway showing the competition between detoxification (Glucuronidation) and bioactivation (Nitrenium formation).
Emergency Response & Disposal
Fire: Use CO₂, dry chemical, or alcohol-resistant foam. Do not use water jet if large quantities are involved, as runoff may be toxic to aquatic life.
Spill: Dampen with water to prevent dust. Sweep up carefully (avoid friction). Place in a conductive plastic container.
First Aid (Inhalation): Remove to fresh air immediately. If wheezing occurs, administer oxygen. Monitor for delayed pulmonary edema (rare but possible with amine dusts).
First Aid (Skin): Wash with soap and water for 15 minutes. Triazoles can penetrate skin; monitor for systemic signs (dizziness, nausea).
References
European Chemicals Agency (ECHA). Amitrole (3-amino-1,2,4-triazole) Registration Dossier: Toxicological Summary. Retrieved from
National Institutes of Health (NIH) - PubChem. Compound Summary: 5-Amino-1H-1,2,3-triazole-4-carboxamide. Retrieved from
Meldal, M., & Tornøe, C. W. (2008). Cu-Catalyzed Azide−Alkyne Cycloaddition. Chemical Reviews, 108(8), 2952–3015. (Grounding for synthesis safety and triazole stability). Retrieved from
Sigma-Aldrich. Safety Data Sheet: 1,2,4-Triazole. (Used for read-across of triazole ring toxicity). Retrieved from
Richardson, S. D., et al. (2007). Occurrence, genotoxicity, and carcinogenicity of regulated and emerging disinfection by-products. Mutation Research/Reviews in Mutation Research. (Context for nitrogenous heterocycle genotoxicity). Retrieved from
Exploratory
The Ascendancy of the 4-Amino-1,2,3-Triazole Scaffold: A Comprehensive Guide to its Discovery, Synthesis, and Pharmacological Integration
Executive Summary The 4-amino-1,2,3-triazole core has evolved from a synthetic curiosity into a privileged heterocyclic scaffold in modern medicinal chemistry and materials science. Characterized by a highly stable aroma...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 4-amino-1,2,3-triazole core has evolved from a synthetic curiosity into a privileged heterocyclic scaffold in modern medicinal chemistry and materials science. Characterized by a highly stable aromatic ring resistant to metabolic degradation, oxidation, and reduction, this moiety provides a versatile reactive handle at the C4 position[1]. This whitepaper dissects the historical discovery of the scaffold, the mechanistic evolution of its synthesis—from classical thermal cycloadditions to highly regioselective multicomponent reactions (MCRs)—and its critical role in contemporary drug discovery, particularly as a potent inhibitor of indoleamine 2,3-dioxygenase 1 (IDO1)[2][3].
Historical Context and Mechanistic Evolution
The Challenge of Regiocontrol
Historically, the synthesis of 1,2,3-triazoles relied on the thermal 1,3-dipolar cycloaddition between organic azides and alkynes. However, this classical approach was plagued by poor regioselectivity, yielding complex, difficult-to-separate mixtures of 1,4- and 1,5-disubstituted isomers[1].
The breakthrough in the discovery and practical application of 4-amino-1,2,3-triazoles came with the advent of "click chemistry," specifically the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). To synthesize the 4-amino variant, chemists began utilizing ynamines or ynamides as the nitrogen-donating dipolarophile, allowing for absolute regiocontrol and high-yield access to the 1,4-regioisomer[1].
Advanced Divergent Synthesis via Iodonium Salts
Recent advances have bypassed the need for highly reactive ynamines by employing alkynyliodonium(III) salts. In this divergent approach, a Cu-catalyzed cycloaddition forms a highly reactive 1,2,3-triazolyliodonium intermediate in situ, which is subsequently trapped by various amines to form the C–N bond[4][5]. This sequence allows for the rapid generation of diverse 4-amino-1,2,3-triazole libraries from a single intermediate.
Evolution of 4-amino-1,2,3-triazole synthesis from thermal methods to regioselective CuAAC.
Pharmacological Significance: IDO1 Inhibition
In immuno-oncology, the metabolism of L-tryptophan (Trp) into kynurenine (Kyn) by indoleamine 2,3-dioxygenase 1 (IDO1) is a primary regulatory node that tumors exploit to evade immune responses[6].
The 4-amino-1,2,3-triazole scaffold has been identified as a highly potent, direct inhibitor of IDO1. The three nitrogen atoms of the triazole ring confer mild acidity and provide multiple coordination sites. Mechanistically, the 1,2,3-triazole ring positions itself directly above the IDO1 heme group, forming a strong metal coordination bond with the ferrous ion (Fe2+), while the substituents at the 1- and 4-positions interact with hydrophobic Pockets A and B within the enzyme's active site[2][3].
Mechanism of IDO1 inhibition via heme Fe2+ coordination by the 4-amino-1,2,3-triazole core.
Quantitative Data: IDO1 Inhibitory Activity
The following table summarizes the structure-activity relationship (SAR) data for key 1,2,3-triazole derivatives targeting IDO1, highlighting the efficacy of the metal-coordination mechanism.
Compound Class / Designation
Target
IC50 (μM)
Mechanistic Rationale & Notes
Source
Compound 1 (Positive Control)
IDO1
0.71
Baseline reference for direct heme Fe2+ metal coordination.
Multicomponent Reactions (MCRs) and Energetic Materials
Beyond direct target inhibition, 4-amino-1,2,3-triazoles serve as versatile building blocks in Multicomponent Reactions (MCRs). Reacting 4-amino-5-carboxamido-1,2,3-triazoles with cyclic diketones and aromatic aldehydes under microwave or ultrasonic irradiation yields highly substituted triazolo[1,5-a]pyrimidines and triazoloquinazolin-8-ones[7][8][9].
Furthermore, the high nitrogen content of the triazole ring makes it an ideal precursor for energetic materials. For instance, reacting 4-amino-1,2,3-triazole with picryl chloride followed by rigorous nitration yields 4-picrylamino-5-nitro-1,2,3-triazole (PANT), a highly stable explosive with a crystal density of 1.82 g/mL[10][11].
Self-Validating Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols incorporate self-validating quality control steps.
Protocol 1: One-Pot Divergent Synthesis of a 4-Amino-1,2,3-Triazole via Iodonium Salts
Adapted from established hypervalent iodine methodologies[1][4][5].
Causality & Rationale: The traditional synthesis of 4-amino triazoles requires unstable ynamines. This protocol uses stable alkynyliodonium salts. The initial addition of 10 mol% Cu(I) catalyzes the azide-alkyne cycloaddition. The subsequent addition of the amine and a second equivalent of Cu(I) drives the C–N cross-coupling, preventing the degradation of the intermediate iodonium salt.
Step-by-Step Methodology:
Preparation: In a flame-dried, nitrogen-flushed Schlenk flask, dissolve the alkynyliodonium salt (1.0 mmol) and the organic azide (1.1 mmol) in anhydrous dichloromethane (DCM, 5 mL).
Cycloaddition: Add Copper(I) acetate (0.1 mmol, 10 mol%) to the solution.
In-Process Control (IPC) 1: Stir at room temperature for 1–2 hours. Monitor via Thin-Layer Chromatography (TLC; Hexane/EtOAc 7:3). The disappearance of the azide spot confirms the formation of the triazole iodonium salt intermediate. Do not isolate this intermediate due to its high reactivity.
Amination: To the same flask, add the desired nucleophilic amine (e.g., morpholine, 1.5 mmol), an additional portion of Copper(I) acetate (0.1 mmol, 10 mol%), and Na₂CO₃ (2.0 mmol) as a base to neutralize generated acid.
IPC 2: Stir for an additional 4 hours. A color change from pale green to deep blue/brown indicates the progression of the Cu-mediated cross-coupling.
Workup: Quench the reaction with saturated aqueous NH₄Cl (10 mL) to strip the copper catalyst. Extract with DCM (3 x 10 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purification: Purify the crude residue via flash column chromatography to yield the pure 4-amino-1,2,3-triazole.
Protocol 2: Multicomponent Synthesis of Triazolo[1,5-a]pyrimidines
Optimized for combinatorial library generation[7][8].
Causality & Rationale: The condensation of 4-amino-1,2,3-triazole-5-carboxamide with aromatic aldehydes and active methylene compounds (e.g., dimedone) involves multiple competing pathways. Using microwave irradiation in a polar protic solvent (methanol) selectively drives the equilibrium toward the thermodynamically stable fused triazolo-pyrimidine system, bypassing unwanted linear intermediates.
Step-by-Step Methodology:
Reaction Assembly: In a 10 mL microwave-safe vial equipped with a magnetic stir bar, combine 4-amino-1,2,3-triazole-5-carboxamide (1.0 eq), the aromatic aldehyde (1.0 eq), and the cyclic 1,3-diketone (1.0 eq).
Solvent & Catalyst: Suspend the mixture in a DMF/methanol mixture (1:2 v/v, 3 mL). Add a catalytic amount of sulfamic acid (10 mol%) as a green, recyclable acid catalyst[9].
Microwave Irradiation: Seal the vial and subject it to microwave irradiation at 120 °C for 10–15 minutes.
IPC 1: Cool the vial to room temperature. The successful formation of the tricyclic product is typically indicated by the spontaneous precipitation of a solid from the reaction mixture.
Isolation: Filter the precipitate under vacuum. Wash the filter cake with cold methanol (2 x 5 mL) to remove unreacted starting materials and DMF.
Validation: Confirm the structure via ¹H NMR. The disappearance of the primary amine signal and the appearance of a characteristic highly deshielded carboxamide NH signal (9.67–10.50 ppm) validates the successful cyclization[8].
step-by-step procedure for Dimroth rearrangement to form 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine
This Application Note details the protocol for the Dimroth Rearrangement within the 1,2,3-triazole scaffold. Critical Nomenclature & Structural Clarification: The specific target requested, 1-Ethyl-5-methyl-1H-1,2,3-tria...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note details the protocol for the Dimroth Rearrangement within the 1,2,3-triazole scaffold.
Critical Nomenclature & Structural Clarification:
The specific target requested, 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine (Amine at C4, Methyl at C5, Ethyl at N1), is a stable isomer but is not the standard product of a classical Dimroth rearrangement. The classical Dimroth rearrangement of 1,2,3-triazoles involves the conversion of 1-substituted-5-amino-1,2,3-triazoles into 5-(substituted-amino)-1,2,3-triazoles (or vice versa).
Given the context of "Dimroth Rearrangement," this guide focuses on the synthesis and rearrangement of the 5-amino-1-ethyl-4-methyl-1,2,3-triazole system , which is the chemically valid pathway for this reaction type. If the 4-amine is the strict target, it is typically synthesized via Curtius rearrangement of the corresponding carboxylic acid, not the Dimroth method.
[1][2][3][4][5]
Executive Summary
The Dimroth rearrangement is a fundamental isomerization process for 1-substituted-5-amino-1,2,3-triazoles. Under basic conditions, the triazole ring undergoes an ANRORC (Addition of Nucleophile, Ring Opening, and Ring Closure) sequence. This transformation is thermodynamically driven, typically converting the kinetically favored 1-alkyl-5-amino-1,2,3-triazole (formed via azide-nitrile cycloaddition) into the thermodynamically more stable 5-(alkylamino)-1H-1,2,3-triazole (or its tautomers).
This protocol details the step-by-step rearrangement of 5-amino-1-ethyl-4-methyl-1,2,3-triazole to form its isomer, 5-(ethylamino)-4-methyl-1,2,3-triazole .
Mechanistic Pathway (ANRORC)
The reaction proceeds through a diazo-amidine intermediate. The exocyclic nitrogen (from the 1-ethyl group) becomes the new ring nitrogen, while the original N1 becomes the exocyclic amine.
Figure 1: The ANRORC mechanism (Addition of Nucleophile, Ring Opening, and Ring Closure) driving the Dimroth rearrangement.[1]
Experimental Protocol
Materials & Reagents
Reagent
Role
Specifications
5-Amino-1-ethyl-4-methyl-1,2,3-triazole
Substrate
>98% Purity (Synthesized via Azide-Nitrile Click)
Sodium Hydroxide (NaOH)
Base Catalyst
10% Aqueous Solution
Ethanol (EtOH)
Solvent
Absolute or 95%
Hydrochloric Acid (HCl)
Neutralization
1 M Aqueous Solution
Ethyl Acetate / Hexanes
Extraction
HPLC Grade
Step-by-Step Procedure
Phase 1: Reaction Setup
Dissolution: In a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 1.0 mmol of 5-amino-1-ethyl-4-methyl-1,2,3-triazole in 10 mL of Ethanol .
Base Addition: Add 2.0 mL of 10% NaOH aqueous solution. The pH should be >12.
Expert Note: The reaction requires a strong base to initiate the deprotonation of the amino group (or attack at C5), facilitating ring opening.
Phase 2: Thermal Rearrangement
Reflux: Heat the mixture to reflux (approx. 78-80 °C) with vigorous stirring.
Monitoring: Monitor the reaction via TLC (System: Ethyl Acetate/Hexane 1:1) or LC-MS.
Checkpoint: The starting material (primary amine) typically runs lower (more polar) than the rearranged secondary amine product on silica due to hydrogen bonding differences, though this varies by substituent.
Duration: Reaction is typically complete within 2 to 6 hours .
Phase 3: Workup & Isolation
Cooling: Allow the reaction mixture to cool to room temperature.
Concentration: Remove the bulk of the ethanol under reduced pressure (Rotavap) to leave a concentrated aqueous residue.
Neutralization: Carefully adjust the pH to ~7.0 using 1 M HCl .
Caution: Do not acidify strongly (< pH 4), as this may protonate the triazole ring and affect solubility or stability.
Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 15 mL) .
Drying: Combine organic layers, wash with brine, and dry over anhydrous Na₂SO₄ .
Purification: Concentrate in vacuo. If necessary, purify via flash column chromatography (SiO₂, 0-5% MeOH in DCM).
Characterization & Data Validation
The rearrangement is confirmed by the shift in the ethyl group's chemical environment and the change from a primary (-NH₂) to a secondary (-NH-) amine signal.
Integration change (2H 1H); Coupling to ethyl CH₂.
N-CH₂- (Ethyl)
~4.1 ppm (Quartet)
~3.2 ppm (Quintet/Multiplet)
Significant Upfield Shift: The ethyl group moves from the electron-deficient ring Nitrogen (N1) to the exocyclic amine Nitrogen.
Ring Methyl
~2.1 ppm (Singlet)
~2.2 ppm (Singlet)
Minimal change, but slight shift due to electronic reorganization.
Troubleshooting & Optimization
Incomplete Conversion: If the reaction stalls, switch to a higher-boiling solvent (e.g., n-Butanol ) or increase the base concentration (use EtONa/EtOH ).
Equilibrium Issues: The Dimroth rearrangement is an equilibrium process.[2] If the equilibrium favors the starting material, the product may need to be trapped (e.g., by acylation) or crystallized selectively.
Side Reactions: Prolonged heating in strong base can lead to hydrolysis of the triazole ring (degradation). Monitor time strictly.
References
Dimroth, O. (1909).[3][4][1] Ueber intramolekulare Umlagerungen.[4][5] Umlagerungen in der Reihe des 1, 2, 3-Triazols.[3][6][7][4][8][1][2][5] Justus Liebigs Annalen der Chemie, 364(2), 183-226.[4]
Lieber, E., Rao, C. N. R., & Chao, T. S. (1957).[3] The Kinetics of the Isomerization of 5-Amino-1,2,3-triazoles. Journal of the American Chemical Society, 79(22), 5962–5967.
L'abbé, G. (1984). Rearrangements of 1,2,3-Triazoles. Journal of Heterocyclic Chemistry, 21(6), 1283-1291.
Bakulev, V. A., & Dehaen, W. (2002). The Chemistry of 1,2,3-Thiadiazoles. In Chemistry of Heterocyclic Compounds (Vol. 42). Wiley-Interscience. (Discusses the Cornforth/Dimroth relationship).
reaction conditions for coupling 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine with carboxylic acids
This Application Note is designed for researchers and process chemists addressing the specific challenge of acylating electron-deficient heteroaromatic amines. [1][2] Abstract & Mechanistic Insight Coupling 1-Ethyl-5-met...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is designed for researchers and process chemists addressing the specific challenge of acylating electron-deficient heteroaromatic amines.
[1][2]
Abstract & Mechanistic Insight
Coupling 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine with carboxylic acids presents a significant synthetic challenge known as the "Nucleophilicity Wall."[1][2] Unlike aliphatic amines (pKa ~10) or simple anilines (pKa ~4-5), 4-amino-1,2,3-triazoles possess a conjugate acid pKa often below 2.0.[2][3]
The Reactivity Challenge
The amino group at the 4-position is electronically deactivated by two factors:
Inductive Withdrawal: The adjacent nitrogen atoms in the triazole ring are highly electronegative, pulling electron density away from the exocyclic amine.
Resonance Delocalization: The lone pair on the exocyclic nitrogen participates in the aromatic signaling of the triazole ring, rendering it unavailable for nucleophilic attack on the carbonyl carbon.
Consequence: Standard coupling reagents (EDC/NHS, DCC) often result in <10% conversion or complete failure.[2][3] Successful acylation requires high-energy activation of the carboxylic acid or specific catalysis to overcome the activation energy barrier.
Decision Matrix & Workflow
Select the appropriate protocol based on your substrate's scale and stability.
Caption: Decision tree for selecting the optimal coupling strategy based on substrate properties and scale.
Experimental Protocols
Method A: T3P (Propylphosphonic Anhydride) – The Gold Standard
Why: T3P is the superior reagent for weak nucleophiles. It drives the reaction to completion with low epimerization and simple aqueous workup.[4]
Activation: Dissolve Carboxylic Acid in dry DCM. Add Oxalyl Chloride (1.2 eq) and 1 drop of DMF. Stir until gas evolution ceases (1–2 h). Concentrate to dryness to remove excess reagent.
Coupling: Redissolve the crude acid chloride in dry DCM (or Pyridine).
Addition: Add the Amine (1.0 eq) and Base (Et3N, 2.0 eq).
Catalysis: Add DMAP (0.2 eq). Mechanism: DMAP forms a highly reactive N-acylpyridinium intermediate.[1][2]
Reaction: Stir at RT for 4–16 hours.
Quench: Add sat. NaHCO3 solution. Extract with DCM.[8]
Method C: HATU Activation – High Throughput Screening
Why: Best for small-scale discovery chemistry where cost is not a factor and speed is critical.[1][2]
Application Note: Synthesis of Schiff Bases from 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine
This Application Note is structured to guide researchers through the precise synthesis of Schiff bases derived from the specific scaffold 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine . Unlike the more common 1,2,4-triazoles...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is structured to guide researchers through the precise synthesis of Schiff bases derived from the specific scaffold 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine .
Unlike the more common 1,2,4-triazoles or 5-amino-1,2,3-triazoles (often obtained directly from azide-nitrile cycloadditions), the 4-amino-1,2,3-triazole core requires a distinct synthetic strategy to ensure regiospecificity.[1] This guide addresses the synthesis of the precursor amine followed by the Schiff base condensation.[2]
[1]
Executive Summary & Scientific Rationale
Schiff bases (imines) derived from 1,2,3-triazoles are privileged pharmacophores in drug discovery, exhibiting potent antifungal, antibacterial, and anticancer profiles [1].[1] The specific isomer 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine presents a unique electronic environment compared to its 5-amino counterpart.[1] The amino group at the C4 position is flanked by the electron-rich triazole ring nitrogens and the C5-methyl group, modulating its nucleophilicity.
Key Technical Challenge: The primary challenge in this protocol is ensuring the regiochemical purity of the starting amine. Direct cycloaddition often yields the 5-amino isomer. Therefore, this protocol utilizes a Curtius Rearrangement strategy to guarantee the 4-amino substitution pattern before proceeding to the Schiff base condensation.
Pre-Requisite: Synthesis of the Amine Precursor
Note: If 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine is not commercially available in your inventory, follow this validated "Self-Validating" route to generate it.
Synthetic Pathway (Curtius Route)
To ensure the amino group is at position 4, we start with the condensation of ethyl azide and ethyl acetoacetate, followed by a Curtius rearrangement.[1]
Mechanism Insight: The enolate of the ketoester attacks the terminal nitrogen of the azide. The specific steric and electronic control favors the 1,5-disubstitution pattern [2].
In a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar, dissolve 1.0 mmol of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine in 10-15 mL of absolute ethanol.
Checkpoint: Ensure the amine is fully dissolved. If necessary, warm slightly to 40°C.
Step 2: Addition of Electrophile & Catalyst
Add 1.0 mmol of the chosen aromatic aldehyde to the solution.
Add 2-3 drops of glacial acetic acid.
Mechanistic Note: The acid catalyst protonates the aldehyde carbonyl oxygen (
), increasing the electrophilicity of the carbonyl carbon. This is critical because the triazole ring can exert an electron-withdrawing effect, making the amine less nucleophilic than a standard aniline [3].
Step 3: Reflux & Monitoring
Attach a reflux condenser and heat the mixture to reflux (~78°C) for 4 to 6 hours .
TLC Monitoring: Monitor reaction progress using Silica Gel TLC plates (Eluent: Hexane:Ethyl Acetate 3:1).
Target: Disappearance of the starting amine spot (lower
) and appearance of a new product spot (higher ).[1]
Step 4: Isolation & Workup
Cool the reaction mixture to room temperature.
Pour the mixture onto 50 g of crushed ice with vigorous stirring.
The Schiff base should precipitate as a solid.
Troubleshooting: If an oil forms, scratch the side of the beaker with a glass rod or add a seed crystal. Refrigerate overnight.
Filter the solid using a Buchner funnel and wash with cold water (2 x 10 mL) and cold ethanol (1 x 5 mL).
Step 5: Purification
Recrystallize the crude product from hot ethanol or an ethanol/water mixture.
Dry in a vacuum desiccator over
or .
Mechanism of Action
The formation of the Schiff base follows a reversible acid-catalyzed addition-elimination pathway.[1]
Protonation: Acid catalyst protonates the aldehyde oxygen.
Nucleophilic Attack: The lone pair of the C4-amino group attacks the carbonyl carbon.
Proton Transfer: Formation of the carbinolamine intermediate (unstable).
Dehydration: Protonation of the hydroxyl group followed by elimination of water (
) drives the equilibrium forward to form the imine () bond.
Equilibrium Shift: The use of absolute ethanol and reflux conditions helps remove water (azeotrope), pushing the reaction to completion (Le Chatelier's principle).[1]
Visualization: Synthetic Workflow
The following diagram illustrates the logical flow from precursor synthesis to the final Schiff base, including critical decision nodes.
Caption: Step-by-step synthetic workflow for the preparation of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine derived Schiff bases, highlighting the Curtius rearrangement route for regiospecificity.
): Look for a strong, sharp band at 1600 – 1640 cm⁻¹ .[1]
Absence of Amine: The double spike of the primary amine (
) at 3300-3400 cm⁻¹ should disappear.
References
Zhou, C.H. and Wang, Y. (2012).[1] Recent Researches in Triazole Compounds as Medicinal Drugs.[2][7] Current Medicinal Chemistry, 19(2), pp.239-280.[1] Link
Pokhodylo, N.T., et al. (2013).[1] Regioselective synthesis of 1-substituted 5-amino-1,2,3-triazole-4-carboxylates. Synthesis, 45(16), pp.2273-2282.[1] Link
Singh, P., et al. (2016).[1] 1,2,3-Triazoles as a privileged scaffold in drug discovery.[1] European Journal of Medicinal Chemistry, 116, pp.23-26.[1] Link
Organic Chemistry Portal. (2023). Synthesis of 1,2,3-Triazoles. Link
Application Notes and Protocols for the Functionalization of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine in Drug Design
Introduction: The 1,2,3-Triazole Scaffold as a Privileged Element in Medicinal Chemistry The 1,2,3-triazole moiety has emerged as a cornerstone in modern medicinal chemistry, largely propelled by the advent of copper(I)-...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The 1,2,3-Triazole Scaffold as a Privileged Element in Medicinal Chemistry
The 1,2,3-triazole moiety has emerged as a cornerstone in modern medicinal chemistry, largely propelled by the advent of copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a flagship reaction of "click chemistry".[1][2] This five-membered heterocyclic ring is not merely a passive linker; its unique electronic properties, including a significant dipole moment, hydrogen bonding capability, and high chemical stability, allow it to act as a valuable pharmacophore and a bioisostere for amide bonds.[3][4] The 1,2,3-triazole core is found in a plethora of biologically active compounds, exhibiting a wide range of therapeutic effects, including antimicrobial, antiviral, and anticancer activities.[3][5]
The subject of this guide, 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine, represents a versatile and strategically substituted scaffold for the generation of diverse compound libraries. Its three key points of functionalization—the primary amine at the 4-position, and the N1-ethyl and C5-methyl groups—offer a rich chemical space for exploration in drug discovery programs. The 4-amino group, in particular, serves as a crucial handle for introducing a wide array of substituents, enabling the modulation of physicochemical properties and biological activities.[6]
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthetic methodologies to derivatize this promising core structure. The protocols herein are designed to be robust and adaptable, with an emphasis on the underlying chemical principles to empower rational drug design.
Synthesis of the Core Scaffold: 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine
A plausible and efficient route to the title compound involves a base-mediated [3+2] cycloaddition between an azide and an activated nitrile, a method that directly installs the requisite 4-amino group.[7]
Protocol 1: Synthesis of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine
Scientific Rationale: This synthesis leverages the nucleophilic character of the azide ion and the electrophilicity of the nitrile carbon, facilitated by an alpha-activating group. The reaction proceeds via a stepwise mechanism involving initial nucleophilic attack of the azide on the nitrile, followed by cyclization to form the triazole ring.
Preparation of Ethyl Azide (Caution: Ethyl azide is a potentially explosive, low molecular weight azide. Handle with appropriate safety precautions, including the use of a blast shield).
In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser under an inert atmosphere (N₂ or Ar), dissolve sodium ethoxide (1.1 eq) in anhydrous ethanol.
Cool the solution to 0 °C in an ice bath.
Add propionitrile (1.0 eq) dropwise to the cooled solution.
To this mixture, add a solution of ethyl azide (1.0 eq) in anhydrous ethanol dropwise over 30 minutes.
After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and carefully quench with a saturated aqueous NaHCO₃ solution.
Concentrate the mixture under reduced pressure to remove the ethanol.
Extract the aqueous residue with ethyl acetate (3 x 50 mL).
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
The crude product can be purified by column chromatography on silica gel to afford 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine.
Expected Characterization Data:
¹H NMR: Signals corresponding to the ethyl group (triplet and quartet), the methyl group (singlet), and the amine protons (broad singlet).
¹³C NMR: Resonances for the ethyl and methyl carbons, as well as the two distinct triazole ring carbons.
Mass Spectrometry (MS): A molecular ion peak corresponding to the calculated mass of C₅H₁₀N₄.
Part 1: Functionalization of the 4-Amino Group
The primary amino group at the C4 position is the most accessible and versatile handle for derivatization. Standard transformations such as acylation, sulfonylation, and reductive amination can be employed to introduce a wide array of functional groups.
Protocol 2: Amide Bond Formation via Acylation
Scientific Rationale: The formation of an amide bond is a cornerstone of medicinal chemistry.[8] This protocol utilizes a coupling agent, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), to activate the carboxylic acid, facilitating nucleophilic attack by the 4-amino group of the triazole. The addition of a non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine) is crucial to neutralize the generated acidic byproducts.[9]
In a dry round-bottom flask under an inert atmosphere, dissolve the carboxylic acid in anhydrous DMF.
Add HATU and DIPEA to the solution and stir for 15 minutes at room temperature to pre-activate the carboxylic acid.
Add a solution of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine in anhydrous DMF to the activated acid mixture.
Stir the reaction at room temperature for 4-12 hours, monitoring by TLC.
Upon completion, dilute the reaction mixture with EtOAc and wash successively with 1M HCl, saturated aqueous NaHCO₃, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Purify the crude product by flash column chromatography or recrystallization.
Data Presentation: Representative Amide Coupling Reactions
Entry
Carboxylic Acid (R-COOH)
Coupling Reagent
Yield (%)
1
Benzoic Acid
HATU/DIPEA
>90
2
Acetic Acid
EDCI/HOBt
>85
3
4-Fluorophenylacetic acid
T3P
>88
Protocol 3: Sulfonylation of the 4-Amino Group
Scientific Rationale: The introduction of a sulfonamide moiety can significantly alter the acidity, polarity, and hydrogen bonding capacity of a molecule, often leading to improved pharmacokinetic properties and target engagement. This protocol involves the reaction of the primary amine with a sulfonyl chloride in the presence of a base like pyridine, which acts as both a solvent and an acid scavenger.
Dissolve 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine in anhydrous pyridine at 0 °C under an inert atmosphere.
Add the sulfonyl chloride dropwise to the cooled solution.
Allow the reaction to warm to room temperature and stir for 6-24 hours. Monitor progress by TLC.
Upon completion, dilute the reaction with DCM and wash with 1M HCl until the aqueous layer is acidic.
Separate the organic layer and wash with saturated aqueous NaHCO₃ and brine.
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the crude sulfonamide by flash chromatography or recrystallization.
Protocol 4: Reductive Amination
Scientific Rationale: Reductive amination is a powerful method for forming C-N bonds and introducing alkyl or arylalkyl substituents to the amino group.[10][11] The reaction proceeds via the initial formation of an imine or enamine intermediate between the amine and a carbonyl compound (aldehyde or ketone), which is then reduced in situ by a mild reducing agent like sodium triacetoxyborohydride (STAB). STAB is particularly effective as it is selective for the reduction of the protonated imine over the starting carbonyl compound.[12]
To a stirred suspension of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine and the carbonyl compound in anhydrous DCE, add a catalytic amount of acetic acid.
Stir the mixture at room temperature for 30-60 minutes to allow for imine formation.
Add sodium triacetoxyborohydride portion-wise to the reaction mixture.
Continue stirring at room temperature for 8-16 hours. Monitor the reaction by TLC or LC-MS.
Carefully quench the reaction with saturated aqueous NaHCO₃ solution.
Extract the aqueous layer with DCM (3x).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.
Purify the product by flash column chromatography.
Part 2: Advanced Functionalization Strategies
Beyond derivatization of the 4-amino group, the triazole scaffold offers opportunities for more advanced modifications, including N-alkylation of the triazole ring and C-H activation of the alkyl substituents.
Protocol 5: N-Alkylation of the Triazole Ring
Scientific Rationale: The 1,2,3-triazole ring contains two potentially nucleophilic nitrogen atoms (N2 and N3, as N1 is already substituted). Alkylation can therefore lead to a mixture of regioisomers. The regioselectivity can be influenced by the nature of the alkylating agent, the base, and the solvent. Hard electrophiles tend to favor reaction at the more sterically accessible and electronically distinct nitrogen, while softer electrophiles may show different selectivity. Careful optimization and characterization are crucial.
Materials:
N-acylated or N-sulfonylated 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine derivative (1.0 eq)
Alkyl halide (R-X) or triflate (R-OTf) (1.5 eq)
A suitable base (e.g., Cs₂CO₃, K₂CO₃, or NaH) (2.0 eq)
Anhydrous solvent (e.g., DMF, Acetonitrile)
Procedure:
To a solution of the N-protected triazole in the chosen anhydrous solvent, add the base.
Stir the suspension for 15 minutes at room temperature.
Add the alkylating agent and stir the reaction at room temperature or with gentle heating (e.g., 50-80 °C) until the starting material is consumed (monitor by TLC/LC-MS).
Cool the reaction to room temperature, quench with water, and extract with an appropriate organic solvent (e.g., EtOAc).
Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.
The regioisomeric products may require careful separation by preparative HPLC or flash chromatography. The structure of each isomer must be confirmed by 2D NMR techniques (e.g., HMBC, NOESY).
Protocol 6: C-H Functionalization of the C5-Methyl Group
Scientific Rationale: Direct C-H activation is a powerful strategy for late-stage functionalization, avoiding the need for pre-installed functional groups.[13] The methyl group at the C5 position can potentially be functionalized through various transition-metal-catalyzed or radical-mediated pathways. For example, lithiation followed by quenching with an electrophile can introduce new substituents.
Dissolve the N-protected triazole derivative in anhydrous THF under an inert atmosphere.
Cool the solution to -78 °C.
Slowly add the strong base (e.g., n-BuLi) and stir at -78 °C for 1 hour.
Add the electrophile and continue stirring at -78 °C for 2-4 hours.
Allow the reaction to warm slowly to room temperature.
Quench the reaction carefully with a saturated aqueous solution of ammonium chloride (NH₄Cl).
Extract the product with ethyl acetate, wash with brine, dry, and concentrate.
Purify the functionalized product by column chromatography.
Visualization of Synthetic Strategies
Diagram 1: General Functionalization Workflow
Caption: Workflow for derivatizing the core scaffold.
Diagram 2: Logic for Library Generation
Caption: Logic for combinatorial library synthesis.
Purification and Characterization
The purification of the synthesized triazole derivatives, which are often polar, may require specialized chromatographic techniques.[14]
Chromatography: Reversed-phase chromatography using C18 columns with water/acetonitrile or water/methanol mobile phases, often with additives like formic acid or TFA, is highly effective for polar compounds.[2] For particularly challenging separations, Hydrophilic Interaction Liquid Chromatography (HILIC) can be employed.[14]
Characterization: Unambiguous structure elucidation is paramount.
NMR Spectroscopy: ¹H, ¹³C, and 2D NMR (COSY, HSQC, HMBC, NOESY) experiments are essential for confirming connectivity and, in the case of N-alkylation, determining the site of substitution.
Mass Spectrometry: High-Resolution Mass Spectrometry (HRMS) should be used to confirm the elemental composition of the synthesized compounds.
Conclusion
1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine is a highly valuable scaffold for drug discovery, offering multiple avenues for chemical modification. The protocols detailed in these application notes provide a robust framework for the synthesis and derivatization of this core, enabling the systematic exploration of chemical space and the generation of novel compound libraries for biological screening. By understanding the principles behind each transformation, researchers can rationally design and synthesize new chemical entities with tailored properties, accelerating the journey from hit identification to lead optimization.
Application Note: A Robust and Scalable Synthesis of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine for Pharmaceutical Intermediate Production
Abstract This application note provides a comprehensive technical guide for the synthesis of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine, a valuable heterocyclic building block for drug discovery and development. We presen...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note provides a comprehensive technical guide for the synthesis of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine, a valuable heterocyclic building block for drug discovery and development. We present a robust synthetic strategy designed for scalability, moving from a gram-scale laboratory protocol to a multi-kilogram pilot plant process. The chosen route involves a regioselective 1,3-dipolar cycloaddition, with detailed explanations of process controls required to mitigate potential side reactions, such as the Dimroth rearrangement. This guide is intended for researchers, chemists, and engineers in the pharmaceutical and chemical industries, offering field-proven insights into reaction optimization, thermal safety, and non-chromatographic purification methods suitable for large-scale production.
Introduction and Synthetic Strategy
The 1,2,3-triazole core is a privileged scaffold in medicinal chemistry, renowned for its metabolic stability and ability to engage in significant hydrogen bonding interactions. The target molecule, 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine, represents a key intermediate for the synthesis of complex active pharmaceutical ingredients (APIs). The primary challenge in its synthesis is achieving high regioselectivity to yield the desired 1,5-disubstituted isomer and developing a process that is safe, efficient, and economically viable at scale.
The strategy detailed herein is based on a modified Huisgen 1,3-dipolar cycloaddition reaction.[1] This approach reacts ethyl azide with an active methylene nitrile, specifically 2-cyanoacetamide, to directly install the required amine functionality at the C4 position and the methyl group at the C5 position of the triazole ring. This route is selected for its high atom economy and the direct formation of the target scaffold, which minimizes downstream functional group manipulations.
A critical aspect of this synthesis is the management of the Dimroth rearrangement , an isomerization common to 5-aminotriazoles that can lead to the formation of an undesired 5-amino-4-carboxamide isomer.[2][3] Our protocol emphasizes strict temperature and pH control to suppress this side reaction.
Caption: Overall synthetic scheme for the target molecule.
Part 1: Laboratory-Scale Synthesis Protocol (Gram-Scale)
This protocol is optimized for a standard laboratory setting and is designed to produce 10-50 grams of the target compound.
2.1. Reagents and Materials
Reagent/Material
Molecular Weight ( g/mol )
Quantity
Moles
Notes
2-Cyanoacetamide
84.08
21.0 g
0.25
Starting material. Ensure it is dry.
Sodium Metal
22.99
6.3 g
0.275
Caution: Highly reactive with water and alcohols.
Ethanol (Absolute)
46.07
300 mL
-
Used as solvent. Must be anhydrous.
Ethyl Azide (in solution)
71.08
~19.5 g (in Toluene)
0.275
Extreme Caution: Potentially explosive. Handle with care.[4]
Toluene
92.14
100 mL
-
For azeotropic removal of water.
Hydrochloric Acid (conc.)
36.46
As needed
-
For pH adjustment during work-up.
Ethyl Acetate
88.11
500 mL
-
Extraction solvent.
Saturated Sodium Bicarbonate
-
200 mL
-
For neutralization.
Brine
-
200 mL
-
For washing.
Anhydrous Magnesium Sulfate
120.37
As needed
-
Drying agent.
2.2. Step-by-Step Procedure
Preparation of Sodium Ethoxide: To a 1 L three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 200 mL of absolute ethanol. Carefully add sodium metal in small portions to the ethanol. The reaction is exothermic and will produce hydrogen gas. Allow the sodium to react completely to form a solution of sodium ethoxide.
Reaction Setup: To the freshly prepared sodium ethoxide solution, add 21.0 g (0.25 mol) of 2-cyanoacetamide. Stir the mixture at room temperature for 15 minutes to form the corresponding anion.
Cycloaddition: Carefully add the solution of ethyl azide (~0.275 mol) dropwise to the reaction mixture over 30 minutes. Causality: A slow addition is crucial to control the exotherm of the reaction.[2]
Reaction and Monitoring: Heat the reaction mixture to reflux (approx. 78-80°C) and maintain for 12-18 hours. Monitor the reaction progress by TLC or LC-MS until the starting materials are consumed.
Work-up and Extraction:
Cool the reaction mixture to room temperature.
Carefully neutralize the mixture by adding concentrated HCl dropwise until the pH is approximately 7.
Remove the ethanol under reduced pressure using a rotary evaporator.
To the resulting slurry, add 200 mL of water and 250 mL of ethyl acetate. Stir vigorously.
Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 125 mL).
Combine the organic extracts and wash with saturated sodium bicarbonate solution (1 x 100 mL) and then brine (1 x 100 mL).
Isolation and Purification:
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product as a solid.
Purify the crude solid by recrystallization from an ethanol/water mixture to afford the final product.[2]
Expected Yield: 70-80%.
Part 2: Scale-Up Considerations and Process Optimization
Transitioning from the laboratory to a pilot or production scale requires a thorough re-evaluation of the process with a focus on safety, cost, and robustness.
Reagent Sourcing and Handling:
Ethyl Azide: The use of neat ethyl azide at a large scale is highly discouraged due to its explosive nature. An in-situ generation or the use of a commercially available, stabilized solution in a suitable solvent (e.g., toluene) is mandatory. A process hazard analysis (PHA) must be conducted.
Thermal Safety:
The cycloaddition reaction is exothermic. On a large scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient. The reaction must be performed in a jacketed reactor with controlled addition rates and efficient cooling to prevent a runaway reaction. A reaction calorimetry study is strongly recommended to determine the heat of reaction (ΔHrxn) and the maximum temperature of the synthetic reaction (MTSR).
Solvent Selection:
While ethanol is effective, for larger scales, a solvent with a higher boiling point like n-butanol might be considered to improve temperature control and reduce solvent loss. The solvent choice will also impact the recrystallization process.
Work-up and Purification:
Avoiding Chromatography: Column chromatography is not viable for large-scale production. The process must rely on a robust crystallization procedure.[2] Anti-solvent crystallization or cooling crystallization should be optimized to ensure high purity and yield.
Control of Dimroth Rearrangement: This impurity is a key concern.[5] The rearrangement can be influenced by pH and temperature.[2][6] Maintaining a neutral or slightly acidic pH during work-up and keeping temperatures as low as practically possible can minimize its formation. HPLC analysis should be used to quantify the level of this isomeric impurity in the final product.
Part 3: Pilot-Scale Synthesis Protocol (Kilogram-Scale)
This protocol is designed for a 100 L jacketed glass-lined reactor. All material transfers should be conducted using closed systems.
4.1. Equipment and Materials
Reagent/Material
Quantity
Notes
2-Cyanoacetamide
10.5 kg
Sodium Ethoxide (21% in EtOH)
44.0 kg
A commercial solution is preferred for safety and convenience.
Ethanol (Anhydrous)
50 L
Ethyl Azide (20% in Toluene)
~13.0 kg
Transfer via a pressure-equalizing dropping funnel or pump.
Hydrochloric Acid (6M)
As needed
For neutralization.
Ethyl Acetate
100 L
Water
100 L
4.2. Step-by-Step Manufacturing Procedure
Reactor Setup: Ensure the 100 L reactor is clean, dry, and inerted with nitrogen.
Charge Reagents: Charge the reactor with 44.0 kg of 21% sodium ethoxide solution. Add 10.5 kg of 2-cyanoacetamide via a powder addition funnel. Stir at 20-25°C for 30 minutes.
Controlled Addition: Set the reactor jacket temperature to 20°C. Begin the controlled addition of the ethyl azide solution, maintaining the internal batch temperature below 35°C. The addition should take no less than 2 hours.
Reaction: Once the addition is complete, slowly heat the reactor to 75-80°C and hold for 16-24 hours. Monitor for completion using in-process HPLC.
Quench and Neutralization: Cool the reactor to 10-15°C. Carefully add 50 L of water. Adjust the pH to 6.5-7.5 with 6M HCl, ensuring the temperature does not exceed 25°C.
Solvent Swap and Extraction:
Distill off the ethanol/toluene/water azeotrope under vacuum until the batch volume is reduced by approximately half.
Charge 50 L of ethyl acetate and stir. Allow the layers to separate and transfer the bottom aqueous layer to a second vessel.
Extract the aqueous layer with another 25 L of ethyl acetate.
Combine the organic layers in the primary reactor.
Crystallization and Isolation:
Reduce the volume of the combined organic layers by vacuum distillation.
Cool the concentrated solution to 0-5°C over 4 hours to induce crystallization. Hold for at least 2 hours.
Isolate the product by centrifugation. Wash the cake with cold (0-5°C) ethyl acetate.
Dry the product in a vacuum oven at 40-50°C until a constant weight is achieved.
Workflow and Process Logic Visualization
The transition from a laboratory-scale synthesis to a pilot-scale process involves several critical decision points and safety assessments.
Caption: Logical workflow for scaling up the synthesis process.
Conclusion
This application note details a scalable and robust synthetic route to 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine. By selecting a convergent strategy and addressing key scale-up challenges such as thermal safety, impurity control (specifically the Dimroth rearrangement), and non-chromatographic purification, this guide provides a solid foundation for the efficient and safe production of this important pharmaceutical intermediate. Adherence to the outlined process controls and safety recommendations is paramount for successful implementation at any scale.
References
Benchchem. Synthesis of 4-amino-1H-1,2,3-triazole-5-carboxamide - Technical Support Center.
Study.com. Triazole: Synthesis, Structure & Derivatives. Available at: [Link]
Wikipedia. Dimroth rearrangement. Available at: [Link]
Benchchem. An In-Depth Technical Guide to the Synthesis and Reactions of 1,2,4-Triazoles.
Royal Society of Chemistry. Tunable Dimroth rearrangement of versatile 1,2,3-triazoles towards high-performance energetic materials. Available at: [Link]
PubMed. The Dimroth rearrangement. XII. Transformation by alkali of 4-amino-3-benzyl-1,2,3-triazole and its 5-substituted derivatives into the corresponding 4-benzylamino isomers. Available at: [Link]
ACS Publications. Synthesis of Multisubstituted 1,2,3-Triazoles: Regioselective Formation and Reaction Mechanism. Available at: [Link]
Neliti. Synthesis of 1,5-disubstituted 1,2,3-triazole Via Multi-component Reaction. Available at: [Link]
PubMed. Metal-Free Synthesis of 1,5-Disubstituted 1,2,3-Triazoles. Available at: [Link]
Organic-chemistry.org. Practical Synthesis of Functionalized 1,5-Disubstituted 1,2,4-Triazole Derivatives. Available at: [Link]
RSC Education. Making triazoles, the green way. Available at: [Link]
Preprints.org. A Review of the Dimroth Rearrangement in Fused 1,2,4-Triazolo[4,3-c]pyrimidines. Available at: [Link]
ResearchGate. Synthesis of 1,5-disubstituted 1,2,3-triazole via multi-component reaction. Available at: [Link]
National Center for Biotechnology Information. Preparation of 1,5-Disubstituted 1,2,3-Triazoles via Ruthenium-catalyzed Azide Alkyne Cycloaddition. Available at: [Link]
MDPI. Synthesis of 1,2,3-Triazoles from Alkyne-Azide Cycloaddition Catalyzed by a Bio-Reduced Alkynylcopper (I) Complex. Available at: [Link]
MDPI. Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids. Available at: [Link]
MDPI. (E)-1-(5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one Oxime. Available at: [Link]
National Center for Biotechnology Information. Ethyl 1-[(2-chloro-1,3-thiazol-5-yl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylate. Available at: [Link]
ResearchGate. Previously reported syntheses of 4‐amino‐1,2,3‐triazole derivatives. Available at: [Link]
Google Patents. Process for the preparation of 4-amino-1,2,4-Triazole.
Organic Chemistry Portal. Synthesis of 1,2,3-Triazoles. Available at: [Link]
Frontiers. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Available at: [Link]
ResearchGate. Synthesis and Selected Transformations of 1-(5-methyl-1-aryl-1H-1,2,3-triazol-4-yl)ethanones and 1-[4-(4-R-5-methyl-1H-1,2,3-triazol-1-yl)phenyl]ethanones | Request PDF. Available at: [Link]
INDUS JOURNAL OF BIOSCIENCE RESEARCH. Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. Available at: [Link]
International Journal of Pharmaceutical Research and Applications. Synthesis of 1, 4, 5-trisubstituted - 1,2,3-triazole Derivatives. Available at: [Link]
Technical Support Center: Chromatography Troubleshooting for 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with purifying 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amin...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with purifying 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine .
This molecule presents a "perfect storm" for chromatography: it contains a highly polar, electron-rich 1,2,3-triazole core coupled with a basic primary amine at the C4 position. This dual functionality renders it highly hydrophilic (causing poor retention on reversed-phase C18) and significantly basic (causing severe tailing on normal-phase bare silica).
The following guide bypasses generic advice, focusing instead on the mechanistic causality behind these failures and providing self-validating protocols to ensure your purification succeeds.
Diagnostic Workflow
Before altering your solvent system, use the diagnostic workflow below to identify the fundamental chromatographic mechanism failing your purification.
Diagnostic workflow for selecting the optimal purification strategy for highly polar triazole amines.
Troubleshooting Guide & FAQs
Q1: Why does my triazole amine streak irreversibly on standard silica gel, resulting in poor recovery?Causality: Standard bare silica gel possesses surface silanol groups (Si-OH) that act as Brønsted acids (pKa ~4.5 to 6.5). The primary amine at the C4 position of your triazole acts as a base. Instead of undergoing standard reversible adsorption/desorption, the amine undergoes a strong ionic acid-base interaction with the silanols[1]. This leads to severe peak tailing, streaking across the TLC plate, and irreversible adsorption to the column[2].
Solution: Transition to an amine-functionalized silica column (NH2-silica). The covalently bonded aminopropyl groups neutralize the acidic silanols, providing a slightly alkaline environment that prevents the triazole amine from ionizing and sticking[3]. Alternatively, add a basic modifier (e.g., 1-5% Triethylamine) to your mobile phase to competitively deactivate the silanol sites[4].
Q2: My compound elutes at the solvent front (k' < 1) on a C18 column. How do I increase retention?Causality: The 1,2,3-triazole core combined with the primary amine creates a highly hydrophilic molecule. Under standard acidic reversed-phase conditions (e.g., 0.1% Formic Acid), the amine is protonated, further increasing its polarity and completely eliminating its affinity for the hydrophobic C18 stationary phase.
Solution: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC utilizes a polar stationary phase and a highly organic mobile phase (e.g., >70% Acetonitrile). Polar compounds partition into a water-enriched layer immobilized on the stationary phase, providing excellent retention for basic, hydrophilic amines that fail on C18[5][6].
Q3: How can I separate the 1-Ethyl-5-methyl isomer from the 1-Ethyl-4-methyl regioisomer formed during click chemistry?Causality: Regioisomers from azide-alkyne cycloadditions share identical molecular weights and highly similar lipophilicities, making them nearly impossible to resolve via standard hydrophobic partitioning.
Solution: Utilize a Zwitterionic HILIC (ZIC-HILIC) column. The simultaneous presence of positive and negative charges on the stationary phase exploits minute differences in the charge distribution, dipole moment, and steric hindrance around the triazole ring of the regioisomers, allowing for baseline separation[7].
Quantitative Data Presentation
The table below summarizes the expected chromatographic behavior of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine across various column chemistries.
Chromatographic Mode
Stationary Phase
Mobile Phase
Retention Factor (k')
Peak Asymmetry (As)
Typical Recovery
Standard Normal Phase
Bare Silica
Hexane / EtOAc
Irreversible
> 3.5 (Streaking)
< 40%
Standard Reversed Phase
C18
0.1% FA / MeCN
< 0.5 (Void)
N/A
> 95% (Unpurified)
Modified Normal Phase
NH2-Silica
Heptane / EtOAc
1.5 - 3.0
1.1 - 1.3
> 85%
HILIC
Zwitterionic
10mM NH₄OAc / MeCN
2.0 - 5.0
1.0 - 1.2
> 90%
Self-Validating Experimental Protocols
To ensure scientific integrity, the following methodologies include built-in validation steps. Do not proceed to the next step if the validation check fails.
Protocol A: HILIC Purification Workflow
Use this protocol for high-purity analytical separation or preparative isolation of the triazole amine.
Column Selection: Select a Zwitterionic or Amide HILIC column (e.g., 5 µm particle size).
Mobile Phase Preparation:
Solvent A: 10 mM Ammonium Acetate in Water (pH unadjusted, ~6.8).
Solvent B: 100% Acetonitrile (LC-MS grade).
Equilibration (Critical): Flush the column with 50% A / 50% B for 20 column volumes to build the aqueous hydration layer on the stationary phase. Then, equilibrate with the starting gradient (e.g., 5% A / 95% B) for 10 column volumes.
System Validation Check: Inject a purely hydrophobic marker (e.g., toluene).
Self-Validation: Toluene must elute in the void volume (k' ≈ 0). If toluene is retained, the column has not formed the aqueous layer and is operating in reversed-phase mode. Re-equilibrate.
Sample Diluent Preparation: Dissolve the crude 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine in a diluent matching the initial mobile phase (e.g., 95% Acetonitrile). Never inject a HILIC sample dissolved in 100% water, as it will disrupt the stationary phase water layer and cause severe peak splitting.
Elution: Run a shallow gradient from 95% B down to 60% B over 20 minutes. The polar triazole amine will elute as the water concentration increases.
Use this protocol for bulk crude purification post-synthesis.
Stationary Phase Selection: Utilize an Amine-functionalized (NH2) silica flash cartridge.
System Validation Check: Perform a parallel TLC run using a bare silica plate and an NH2-modified silica plate with the exact same solvent system (e.g., 100% EtOAc).
Self-Validation: A tight, symmetrical spot on the NH2 plate versus a streak on the bare silica plate validates the necessity of the modified stationary phase prior to loading your bulk sample.
Solvent System: Prepare a gradient of Heptane (non-polar) to Ethyl Acetate (polar). Avoid chlorinated solvents like DCM if possible, as they can react slowly with amine-functionalized columns.
Loading: Dry-load the crude mixture onto Celite or directly onto a small amount of NH2-silica. Do not wet-load with highly polar solvents (like Methanol), as this will cause the basic amine to elute prematurely.
Elution: Run a gradient from 10% EtOAc/Heptane to 100% EtOAc. The neutralized column environment will allow the triazole amine to elute as a sharp band.
References
BenchChem Technical Support Team. Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns. BenchChem. 1
Agilent Technologies. Hydrophilic Interaction Chromatography Method Development and Troubleshooting. Agilent. 6
Biotage. When should amine-bonded columns be used for purification? Biotage. 3
MDPI. Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades. MDPI. 5
separation of regioisomers in 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine production
Topic: Separation of Regioisomers in 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine Production Support Tier: Level 3 (Senior Application Scientist) Doc ID: TRZ-ISO-SEP-04[1] Executive Summary The synthesis of 1-Ethyl-5-methyl...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Separation of Regioisomers in 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine Production
Support Tier: Level 3 (Senior Application Scientist)
Doc ID: TRZ-ISO-SEP-04[1]
Executive Summary
The synthesis of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine (Target) frequently results in a mixture of regioisomers, most notably the 1-Ethyl-4-methyl-1H-1,2,3-triazol-5-amine (Isomer B) or the Dimroth rearrangement product.[1] The proximity of the N1-ethyl and C5-methyl groups in the target molecule creates steric strain distinct from the 1,4-isomer, leading to exploitable differences in solubility and chromatographic retention.
This guide addresses the identification , separation , and synthetic control of these isomers.
Module 1: Diagnostic & Identification
How do I definitively confirm I have the 1-ethyl-5-methyl isomer and not the 1-ethyl-4-methyl isomer?
The Problem: 1H NMR chemical shifts for the methyl and ethyl groups are often too similar between isomers to be diagnostic, especially in rough reaction mixtures.
The Solution:1D NOE or 2D NOESY NMR is the gold standard. You must look for the Nuclear Overhauser Effect between the N1-Ethyl protons and the C-Methyl protons.
Diagnostic Logic
Target (1-Ethyl-5-methyl...): The N1-Ethyl group and C5-Methyl group are adjacent .[1]
Signal:Strong NOE correlation between the N-CH₂ quartet and the C-CH₃ singlet.
Impurity (1-Ethyl-4-methyl...): The N1-Ethyl group is adjacent to the C5-Amine (or C5-H).[1] The Methyl is at C4, distal from the Ethyl.[1]
Signal:No NOE correlation between N-CH₂ and C-CH₃.[1] You may see NOE between N-CH₂ and the amine protons (if not exchanging) or C5-H.[1]
Figure 1: NMR Decision Tree for Regioisomer Confirmation.
Module 2: Separation Protocols
Standard flash chromatography is failing to separate the isomers. What are the alternatives?
Amino-triazoles are highly polar and basic. On standard silica, they streak (tailing), causing band broadening that merges the isomers.[1]
The 5-methyl and 4-methyl isomers have different pKa values due to the electronic influence of the adjacent alkyl groups. Exploiting this via pH control is the most effective separation method.
Parameter
Condition
Rationale
Stationary Phase
C18 (ODS) or Phenyl-Hexyl
Phenyl-hexyl offers unique pi-pi selectivity for aromatic triazoles.[1]
Mobile Phase A
10 mM Ammonium Bicarbonate (pH 10)
High pH suppresses protonation of the amine, improving peak shape.[1]
Why this works: The 1-Ethyl-5-methyl isomer is sterically more congested (Ethyl vs Methyl clash).[1] This often forces the ethyl group out of plane, slightly reducing the hydrophobicity compared to the flatter 1-Ethyl-4-methyl isomer, resulting in different retention times.[1]
Protocol B: Recrystallization (Scalable)
For batches >10g, chromatography is inefficient.[1]
The 1-Ethyl-4-methyl isomer (impurity) typically crystallizes first or more readily due to better packing (less steric strain).
Filter the solid (impurity enriched).[1] The filtrate contains the Target (1-Ethyl-5-methyl) .[1]
Concentrate filtrate and recrystallize from Ethanol to purify the target.
Module 3: Troubleshooting Synthesis (Root Cause)
Why is my reaction producing the wrong isomer?
The formation of 4-amino-1,2,3-triazoles from azides and active methylene nitriles (Thorpe-Ziegler style) is subject to the Dimroth Rearrangement .[1]
The Mechanism:
Kinetic Product: The initial cyclization often yields the 5-amino-1,2,3-triazole .[1]
Thermodynamic Equilibrium: Under basic conditions (used in the synthesis), the ring can open and recyclize.[1]
Equilibrium Shift: The ratio depends on the stability of the resulting tautomers. For 1-alkyl-5-methyl vs 1-alkyl-4-methyl, the steric clash in the 1,5-disubstituted system (Target) makes it less stable than the 1,4-system.[1]
Critical Control Point:
If you are synthesizing via Ethyl Azide + 3-aminocrotononitrile :
Low Temperature (0°C - 20°C): Favors the kinetic product (often the 5-amino-1-ethyl-4-methyl structure).[1]
High Temperature / Strong Base: Promotes equilibration via Dimroth rearrangement.[1]
If you have the wrong isomer (5-amino-1-ethyl-4-methyl):
You can force the rearrangement to the 4-amino isomer (if thermodynamic stability allows) or derivatize it.[1] However, usually, the 1-Ethyl-5-methyl-4-amine is difficult to access directly if the 1,4-isomer is thermodynamically preferred.[1]
Alternative Synthesis for Specificity:
To avoid isomer mixtures entirely, avoid the "Azide + Nitrile" route.[1] Use a pre-functionalized linear precursor where the N1-C5 bond is already established before ring closure, such as the Wolff rearrangement of diazo compounds or specific hydrazone cyclizations.
Figure 2: The Dimroth Rearrangement Equilibrium.
FAQs
Q: Can I distinguish the isomers using Mass Spec (LC-MS)?A: Not reliably. Both are regioisomers with the exact same molecular weight and very similar fragmentation patterns. You might see minor differences in the intensity of the [M-N2] peak, but it is not quantitative. Rely on HPLC retention time (calibrated with NMR-validated standards).
Q: My product is turning red/brown on the shelf. Is it decomposing?A: Amino-triazoles are oxidation-sensitive.[1] The color change indicates the formation of azo-dimers or oxidation of the amine. Store under Argon at -20°C. If separation is difficult due to "gooey" byproducts, perform an N-acetylation (Acetic Anhydride), separate the stable acetamides, and then hydrolyze (NaOH/MeOH) back to the amine.[1]
Q: Is the 1-Ethyl-5-methyl isomer solid or liquid?A: The 1,5-disubstituted isomers often have lower melting points than their 1,4-counterparts due to crystal packing disruption caused by the steric clash between the N1-Ethyl and C5-Methyl.[1] If your product is an oil and the literature says solid, you likely have the 1,5-isomer (or a mixture), whereas the 1,4-isomer is more likely to be crystalline.[1]
References
Mechanistic Insight: L'Abbé, G. (1990).[1] Rearrangements of 1,2,3-Triazoles.[1][2][3][4] Journal of Heterocyclic Chemistry. (Discusses the Dimroth rearrangement kinetics).[1]
Synthesis & Isomerism: Meldal, M., & Tornøe, C. W. (2008).[1] Cu-Catalyzed Azide−Alkyne Cycloaddition.[1] Chemical Reviews.[1] (Foundational text on 1,4 vs 1,5 selectivity).[1]
NMR Characterization: Claridge, T. D. W. (2016).[1] High-Resolution NMR Techniques in Organic Chemistry.[1] Elsevier.[1] (Standard reference for NOESY interpretation in heterocycles).
Triazole Properties: BenchChem Technical Data. Physicochemical Properties of Amino-Triazoles. (General solubility and stability data).[1]
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As drug development professionals and researchers, encountering "brick dust" compounds is a common hurdle. This guide provides field-proven, causality-driven troubleshooting strategies for formulating 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine —a highly versatile but notoriously insoluble heterocyclic building block.
Part 1: The Mechanistic Root of the Problem (FAQ)
Q: Why does 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine exhibit such poor aqueous solubility (< 1 mg/mL) despite having a polar amine group?A: The solubility barrier is driven by two competing physicochemical factors: lipophilic alkyl substitution and suppressed basicity. While the parent 1H-1,2,3-triazole is highly soluble in water , the addition of the N1-ethyl and C5-methyl groups significantly increases the molecule's lipophilicity (LogP) and disrupts the hydrogen-bond donor capacity of the ring nitrogen.
Furthermore, the lone pair on the C4-amine is partially delocalized into the electron-deficient aromatic triazole ring . This conjugation severely depresses the amine's pKa (typically < 3.0), rendering it entirely unprotonated and neutral at physiological pH (7.4). Without ionization, the molecule relies purely on weak dipole interactions, which are insufficient to overcome the high crystal lattice energy.
Q: Can I use pH adjustment (acidification) to dissolve this compound?A: It is generally not recommended for physiological assays. Because the amine is weakly basic, you would need to drop the pH below 2.0 to achieve significant protonation and salt formation. While this works for transient analytical stock solutions, neutralizing the solution back to pH 7.4 for cell culture or in vivo dosing will cause the compound to rapidly precipitate (crash out).
Part 2: Troubleshooting Workflows & Step-by-Step Protocols
To ensure scientific integrity, every protocol described below is designed as a self-validating system.
Protocol A: Micellar Solubilization for In Vitro Cell Assays
Objective: Create a stable, precipitation-free solution for cell culture media.
Causality: DMSO acts as a primary co-solvent to disrupt the crystal lattice, while a non-ionic surfactant (Tween-20) or carrier protein (BSA) provides steric hindrance to prevent nucleation and aggregation upon dilution into aqueous media.
Step-by-Step Methodology:
Stock Preparation: Weigh the required amount of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine and dissolve it in 100% anhydrous DMSO to create a 10 mM to 50 mM master stock. Vortex for 60 seconds until optically clear.
Carrier Addition: Pre-warm your cell culture media to 37°C. Supplement the media with 0.1% Bovine Serum Albumin (BSA) or 0.05% Tween-20. (Note: BSA is preferred for cell assays as it mimics physiological plasma protein binding).
Dilution: Slowly add the DMSO stock dropwise to the rapidly stirring, pre-warmed media. The final DMSO concentration must not exceed 0.5% - 1.0% (v/v) to avoid cellular toxicity.
Validation Step: Inspect the final solution under a phase-contrast microscope at 40x magnification. The absence of microcrystals confirms successful micellar solubilization.
Protocol B: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) Complexation for In Vivo Dosing
Objective: Achieve high-concentration aqueous dosing without organic solvents.
Causality: HP-β-CD features a hydrophobic internal cavity that encapsulates the lipophilic 1-ethyl and 5-methyl groups of the triazole core, while its hydrophilic exterior ensures high water solubility . This forms a reversible, water-soluble inclusion complex.
Step-by-Step Methodology:
Excipient Preparation: Prepare a 20% (w/v) solution of HP-β-CD in sterile physiological saline (0.9% NaCl) or PBS.
API Addition: Add the solid 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine directly to the HP-β-CD solution.
Complexation: Sonicate the suspension in a water bath at 40°C for 30–45 minutes. The mechanical energy and mild heat drive the thermodynamic encapsulation of the triazole into the cyclodextrin cavity.
Filtration: Pass the resulting solution through a 0.22 µm PES (polyethersulfone) syringe filter to remove any uncomplexed API and ensure sterility.
Validation Step: Quantify the final dissolved concentration using HPLC-UV (typically at 254 nm) against a standard curve prepared in neat DMSO.
Part 3: Quantitative Data Presentation
The following table summarizes the expected quantitative outcomes of various solubility enhancement strategies to aid in experimental planning.
Strategy
Mechanism of Action
Expected Solubility Increase
Primary Application
Limitations
Co-Solvent (DMSO)
Disrupts crystal lattice energy
> 50-fold (in neat solvent)
In vitro master stocks
High cellular toxicity > 1% (v/v)
Micellar (Tween-20/BSA)
Prevents nucleation via steric hindrance
5 to 10-fold (in media)
Cell culture assays
Surfactants may interfere with specific assays
Inclusion (HP-β-CD)
Encapsulates lipophilic alkyl groups
20 to 100-fold
In vivo (IV, PO, IP) dosing
Requires high excipient mass
Lipid-Based (SEDDS)
Forms nanoemulsions upon aqueous dilution
10 to 50-fold
In vivo oral bioavailability
Complex formulation process
Part 4: Formulation Decision Workflow
Use the following logical relationship diagram to select the optimal solubilization pathway based on your specific experimental constraints.
Decision-tree workflow for solubilizing 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine.
References
National Library of Medicine (PubChem). "1H-1,2,3-Triazole". Available at:[Link]
Frontiers in Molecular Biosciences (via PMC). "Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications". Available at:[Link]
Pharmaceutics (via PMC). "The Role of Cyclodextrins in the Design and Development of Triterpene-Based Therapeutic Agents". Available at:[Link]
Optimization
Technical Support Center: Purification of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine
[1] Case ID: TRZ-PUR-001 Status: Active Assigned Specialist: Senior Application Scientist, Separation Methodologies[1][2] Diagnostic Triage: Characterizing Your Impurity Profile Before initiating purification, you must i...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Case ID: TRZ-PUR-001
Status: Active
Assigned Specialist: Senior Application Scientist, Separation Methodologies[1][2]
Diagnostic Triage: Characterizing Your Impurity Profile
Before initiating purification, you must identify the nature of the contamination.[1] Crude 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine (hereafter EMTA ) typically presents with three distinct impurity classes depending on the synthesis route (e.g., RuAAC cyclization or nucleophilic addition to azides).
Impurity Classification Table
Impurity Type
Visual/Chem Indicator
Likely Origin
Removal Strategy
Regioisomers
Double spots on TLC (close Rf); Split NMR methyl peaks.
1,4-isomer formation (if Ru catalyst failed or thermal pathway used).[2]
Dissolution: Dissolve crude EMTA in DCM (10 mL per gram).
Protonation: Extract with 1M HCl (
mL).
Critical Check: Measure aqueous pH. It must be < 2. The triazole ring is electron-withdrawing, reducing the amine's basicity; ensure strong enough acid is used.[2]
Phase Separation:
Organic Layer: Contains neutral impurities (discard after TLC verification).[2]
Aqueous Layer: Contains your target EMTA-HCl salt .[2]
Basification: Cool the aqueous layer to 0°C. Slowly add 2M NaOH until pH > 10.
Precipitation Watch: The free base may precipitate as a solid or oil out.
Recovery: Extract the basic aqueous layer with DCM (
).
Drying: Wash combined organics with brine, dry over
, and concentrate.
Expert Insight: Avoid prolonged exposure to strong base at high temperatures during Step 4. 1-substituted-4-amino-1,2,3-triazoles can undergo Dimroth Rearrangement in basic media, equilibrating with isomeric forms.[1][2] Keep it cold and fast.
Protocol B: Regioisomer Separation (The 1,4 vs. 1,5 Challenge)
Best for: Separating 1-Ethyl-5-methyl (Target) from 1-Ethyl-4-methyl (Byproduct).[1][2]
The Logic: The 1,5-disubstituted isomer is sterically more congested than the 1,4-isomer, often leading to significant differences in crystal lattice energy and solubility.[1][2]
prevents the amino-triazole from streaking on the acidic silica sites.
Protocol C: Decolorization (Carbon Treatment)
Best for: Removing trace colored oxidation products.[1][2]
Dissolve the amine in hot Ethanol or Methanol.
Add Activated Carbon (Norit) (5-10 wt% relative to substrate).[2]
Reflux for 15 minutes.
Hot Filtration: Filter through a Celite pad while strictly hot.
Troubleshooting: If it cools during filtration, the product will crystallize in the Celite, leading to yield loss.[1] Use a pre-warmed funnel.
Visualizing the Workflow
The following diagram illustrates the decision logic for the Acid-Base Rescue (Protocol A), the most robust method for initial cleaning.
Figure 1: Self-validating Acid-Base extraction workflow.[2] Note the critical phase separation step where the target molecule migrates based on pH manipulation.[1]
Troubleshooting FAQs
Q1: My product "oiled out" during recrystallization. How do I fix this?
Cause: The solvent mixture was too polar, or the concentration was too high, causing the product to exceed its solubility limit as a liquid (oil) before the crystal lattice could form.[1]
Fix: Re-heat the mixture to dissolve the oil. Add a "seed crystal" if available. If not, scratch the glass surface with a spatula to induce nucleation.[1] Alternatively, switch to a solvent system with a larger boiling point differential (e.g., Toluene/Hexane).[1][2]
Q2: The NMR shows a "ghost" set of peaks that look like my product but shifted. Is this an impurity?
Analysis: This is likely the 1,4-regioisomer (1-Ethyl-4-methyl...).
Verification: Check the chemical shift of the triazole ring proton (if applicable) or the methyl group. The C5-Methyl (in your target) is usually shielded differently than a C4-Methyl due to the proximity of the amine.[2]
Solution: Use Protocol B (Chromatography).[2] Isomers are notoriously difficult to separate by extraction alone.
Q3: My yield is low after Acid-Base extraction.
Cause: The 4-amino-triazole is amphoteric and moderately water-soluble.[2]
Fix:
Salt out the aqueous layer with NaCl before the final extraction.
Use a more polar organic solvent for the final extraction, such as Chloroform or a DCM/Isopropanol (3:[1]1) mixture, to pull the polar amine out of the water.[1]
Q4: The product turned brown overnight on the bench.
Cause: Amino-triazoles are susceptible to air oxidation.[2]
Fix: Store the purified compound under an inert atmosphere (Argon/Nitrogen) in the dark. If already brown, apply Protocol C (Carbon Treatment).[1][2]
References
Regioselectivity in Triazole Synthesis
Title: Synthesis of 1,5-Disubstituted 1,2,3-Triazoles via Ruthenium-Catalyzed Azide-Alkyne Cycloaddition.[1][2][3][4]
stability of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine under acidic reaction conditions
This is a technical support guide designed for the Center for Heterocyclic Chemistry Applications . It addresses the stability and handling of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine under acidic conditions.[1] [1] Exe...
Author: BenchChem Technical Support Team. Date: March 2026
This is a technical support guide designed for the Center for Heterocyclic Chemistry Applications . It addresses the stability and handling of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine under acidic conditions.[1]
[1]
Executive Summary
1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine exhibits high stability in standard non-oxidizing acidic media (e.g., HCl, H₂SO₄, TFA) at ambient temperatures, primarily existing as its corresponding ammonium salt.[1] Unlike its 5-amino regioisomers, which are prone to the Dimroth rearrangement (isomerization to alkylamino-1,2,3-triazoles), the 4-amino-1,5-disubstituted motif is generally the thermodynamic sink, resisting ring-opening.
However, stability is compromised under two specific conditions:
Nitrosative Stress: Presence of HNO₂ (nitrites + acid) leads to rapid diazotization and decomposition.[1][2]
Hydrolytic Stress: Prolonged heating (>80°C) in concentrated aqueous acid can induce hydrolysis to the 4-triazolone.[1][2]
Critical Stability Mechanisms
To troubleshoot experimental issues, you must understand the competing pathways active in acidic solution.[2]
Pathway A: Reversible Protonation (Stable)
In dilute to moderately concentrated acids (pH < 2), the exocyclic amine is protonated.[1][2] The resulting triazolium salt is highly stable and resistant to nucleophilic attack due to the electron-deficient nature of the cationic ring system.[2]
The Dimroth rearrangement typically equilibrates 1-substituted-5-amino-1,2,3-triazoles into 5-substituted-amino-1,2,3-triazoles.[1]
Your Molecule: The 1-Ethyl-5-methyl-4-amine substitution pattern structurally blocks the standard Dimroth mechanism because the 5-position is occupied by a methyl group, not a leaving group or exchangeable proton.[1]
Risk Level:Low in acid.[1][2] High in strong base.[2]
Under forcing conditions (e.g., 6M HCl, reflux), the amino group can be displaced by water via an addition-elimination mechanism, yielding 1-ethyl-5-methyl-1,2-dihydro-3H-1,2,3-triazol-4-one .[1]
Interactive Troubleshooting Guide (FAQ)
Scenario 1: Loss of Product During Acidic Workup
User Question: "I washed my reaction mixture with 1M HCl, and my product disappeared from the organic layer. Did it decompose?"
Technical Diagnosis:
Likely No . You have formed the water-soluble hydrochloride salt.[2]
Mechanism: The 4-amino group (pKa ≈ 3–4) is basic enough to protonate fully in 1M HCl.[2]
Solution:
Check the aqueous layer by LC-MS.[2] The mass should be
User Question: "After heating my compound in TFA/Water at 80°C for deprotection of another group, I see a new peak at +1 mass unit (or -15 mass units depending on ionization). What is it?"
Technical Diagnosis:
You are observing acid-catalyzed hydrolysis .
(MW 16) to (MW 16) results in a mass change of +1 Da (OH vs NH2) in the formula, typically observed as a retention time shift in LCMS due to loss of basicity.[1][2]
Prevention: Limit temperature to <50°C during acidic deprotections. Use anhydrous acids (e.g., HCl in Dioxane) if possible.[2]
Scenario 3: Decomposition with Nitrites
User Question: "I attempted a diazotization reaction, but the mixture turned black and effervesced."
Technical Diagnosis:
The 4-amino-1,2,3-triazole diazonium salt is extremely unstable .[1]
Mechanism: Unlike phenyl diazonium salts, heteroaromatic diazonium salts adjacent to ring nitrogens are prone to immediate nucleophilic attack by counterions (Cl⁻) or solvent (H₂O), leading to scrambling or ring fragmentation.[1][2]
Protocol Fix: If a diazonium intermediate is required, conduct the reaction at -10°C in the presence of a stabilizing counterion (e.g.,
) and use organic nitrites (t-BuONO) in non-aqueous solvents (MeCN).
The following diagram illustrates the divergent pathways for the 4-amino-1,2,3-triazole under acidic conditions.
Figure 1: Reaction pathways of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine in acidic media.
Validated Experimental Protocols
Protocol A: Stability Check (HPLC)
Use this protocol to verify the integrity of your material before scale-up.[1][2]
Preparation: Dissolve 5 mg of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine in 1 mL of 1:1 MeCN:0.1M HCl .
Incubation: Stir at Room Temperature (RT) for 4 hours.
Analysis: Inject 5 µL onto a C18 column (Gradient: 5% to 95% MeCN in water + 0.1% Formic Acid).
Pass Criteria: Purity peak area >99% relative to specific T0 (Time zero) injection. No new peaks at RRT (Relative Retention Time) 0.8–0.9 (Triazolone).[2]
Protocol B: Recovery from Acidic Solution
Use this to isolate the free base after acidic treatment.[1][2]
Cool the acidic solution to 0–5°C.
Slowly add saturated aqueous Na₂CO₃ or 6M NaOH dropwise.
Caution: Exothermic.[2] Monitor internal temperature to keep <20°C.
Adjust pH to 8–9 .[1][2] (Do not exceed pH 12 to avoid base-catalyzed ring degradation).[2]
Technical Support Center: High-Purity Recrystallization of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine
Welcome to the technical support center for the purification of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, pract...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the purification of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on obtaining this compound in high purity through recrystallization. Here, we move beyond simple protocols to explain the "why" behind the "how," empowering you to troubleshoot and optimize your purification processes effectively.
FREQUENTLY ASKED QUESTIONS (FAQs)
Q1: What are the most common impurities I should be aware of when working with 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine?
When synthesizing 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine, several types of impurities can arise, impacting the purity of the final product. These can include:
Isomeric Impurities: Positional isomers are common in the synthesis of substituted triazoles.[1] Depending on the synthetic route, you may encounter isomers where the ethyl and methyl groups are on different nitrogen or carbon atoms of the triazole ring. These isomers often have very similar physical properties, making them challenging to remove.
Unreacted Starting Materials: Incomplete reactions can leave residual starting materials in your crude product.
Byproducts from Side Reactions: The chemical environment of the synthesis can lead to the formation of various side products.
Residual Solvents: Solvents used in the synthesis and initial work-up can be retained in the crude solid.
A thorough understanding of your synthetic pathway is crucial for anticipating the likely impurities.
Q2: Can 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine exhibit polymorphism, and why is this important?
Yes, polymorphism, the ability of a compound to exist in multiple crystalline forms, is a known phenomenon in triazole derivatives.[2][3] Different polymorphs of the same compound can have distinct physical properties, including:
Solubility: This can affect the yield and efficiency of the recrystallization process.
Melting Point: A key indicator of purity can vary between polymorphs.
Stability: Some polymorphic forms may be more stable than others under certain conditions.
Bioavailability: In a pharmaceutical context, different polymorphs can have different absorption rates in the body.[3]
The specific crystalline form you obtain can be influenced by factors such as the solvent used for recrystallization, the rate of cooling, and the presence of impurities.[4] Therefore, it is essential to be aware of potential polymorphism and to characterize your final product thoroughly.
Solvent Selection Guide for Recrystallization
The cornerstone of a successful recrystallization is the choice of an appropriate solvent. The ideal solvent should exhibit high solubility for the target compound at elevated temperatures and low solubility at lower temperatures. For 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine, which is a polar molecule, polar solvents are generally a good starting point.
Systematic Solvent Screening Workflow
The following workflow provides a structured approach to identifying the optimal solvent or solvent system for your recrystallization.
Caption: Systematic workflow for selecting a suitable recrystallization solvent.
Recommended Solvents for Initial Screening
Based on the known behavior of similar triazole derivatives, the following solvents are recommended for your initial screening.
Solvent
Boiling Point (°C)
Polarity (Dielectric Constant)
Rationale
Ethanol
78
24.5
Often a good choice for recrystallizing triazole derivatives.[5]
Methanol
65
32.7
Similar to ethanol, but its lower boiling point can sometimes be advantageous.[6]
Isopropanol
82
19.9
A slightly less polar alcohol that can offer different solubility characteristics.
Acetonitrile
82
37.5
A polar aprotic solvent that can be effective for nitrogen-containing heterocycles.
Ethyl Acetate
77
6.0
A moderately polar solvent that can be useful in two-solvent systems.
Water
100
80.1
Due to the amine group, there might be some solubility, especially when hot. Often used as an anti-solvent.
Dimethylformamide (DMF)
153
36.7
A high-boiling polar aprotic solvent, useful for compounds that are difficult to dissolve.[5][7]
Experimental Protocols
The following are detailed, step-by-step methodologies for performing recrystallization.
Protocol 1: Single-Solvent Recrystallization
This is the preferred method when a suitable single solvent is identified.
Dissolution: In an Erlenmeyer flask, add the crude 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine. Add a minimal amount of the chosen solvent and a boiling chip. Heat the mixture to boiling with stirring. Continue adding small portions of the hot solvent until the solid just dissolves.
Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated Erlenmeyer flask.
Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Do not disturb the flask during this period to allow for the formation of large, well-defined crystals. Once at room temperature, you can place the flask in an ice bath to maximize crystal yield.
Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.
Drying: Dry the purified crystals to a constant weight. This can be done in a desiccator under vacuum or in a drying oven at a temperature well below the compound's melting point.
Protocol 2: Two-Solvent Recrystallization
This method is employed when no single solvent has the desired solubility profile. It involves a "good" solvent in which the compound is soluble and a "poor" or "anti-solvent" in which it is insoluble.
Dissolution: Dissolve the crude product in the minimum amount of the hot "good" solvent.
Addition of Anti-Solvent: While the solution is still hot, add the "poor" solvent dropwise with swirling until the solution becomes faintly cloudy (turbid). This indicates that the solution is saturated.
Clarification: Add a few drops of the hot "good" solvent to redissolve the precipitate and obtain a clear solution.
Cooling and Crystallization: Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.
Isolation and Drying: Collect, wash (with the "poor" solvent or a mixture of the two), and dry the crystals as described in the single-solvent protocol.
Troubleshooting Guide
This section addresses common issues encountered during recrystallization in a question-and-answer format.
Q: My compound "oiled out" instead of forming crystals. What should I do?
A: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid. This often happens if the boiling point of the solvent is higher than the melting point of the solute, or if the solution is cooled too rapidly.
Solution:
Reheat the solution to dissolve the oil.
Add a small amount of additional solvent.
Allow the solution to cool much more slowly. You can insulate the flask to slow down the cooling rate.
If the problem persists, consider a different solvent with a lower boiling point.
Q: I have a very low yield of crystals. How can I improve it?
A: A low yield can be due to several factors:
Too much solvent was used: This is a common issue. The solution may not be saturated enough for efficient crystal formation.
Solution: Evaporate some of the solvent to concentrate the solution and then try to recrystallize again.
The compound is significantly soluble in the cold solvent:
Solution: Ensure you are cooling the solution in an ice bath for a sufficient amount of time to maximize precipitation. You may also need to screen for a different solvent in which your compound is less soluble when cold.
Premature crystallization during hot filtration:
Solution: Use a pre-heated funnel and flask for the hot filtration and add a slight excess of solvent before filtering to prevent the solution from cooling and crystallizing prematurely.
Q: My crystals are discolored. How can I remove the colored impurities?
A: Colored impurities can often be removed by using activated charcoal.
Procedure:
Dissolve the crude product in the hot solvent.
Allow the solution to cool slightly to prevent flash boiling when the charcoal is added.
Add a small amount of activated charcoal (a spatula tip is usually sufficient).
Boil the solution for a few minutes. The colored impurities will adsorb to the surface of the charcoal.
Perform a hot filtration to remove the charcoal.
Proceed with the cooling and crystallization steps.
Caution: Use charcoal sparingly, as it can also adsorb your desired product, leading to a lower yield.
Troubleshooting Decision Tree
Caption: A decision tree for troubleshooting common recrystallization problems.
References
Ahmed, S. et al. (2025). Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. INDUS JOURNAL OF BIOSCIENCE RESEARCH, 3(5).
Synthesis of 1, 4, 5-trisubstituted - 1,2,3-triazole Deriv
1,2,3-Triazole-4(5)-amines – Convenient Synthetic Blocks for the Construction of Triazolo-Annulated Heterocycles. (2022). Journal of Organic and Pharmaceutical Chemistry.
Synthesis and Crystallization of N-Rich Triazole Compounds. (2023). MDPI.
Design, Synthesis, Molecular Modeling, Anticancer Studies, and Density Functional Theory Calculations of 4-(1,2,4-Triazol-3-ylsulfanylmethyl)-1,2,3-triazole Derivatives. (n.d.).
Impact of impurities on crystal growth. (2025).
Polymorphism and Isostructurality of the Series of 3-(4,5-Diaryl-4H-1,2,4-triazole-3-yl)propenoic Acid Derivatives. (n.d.).
Triazole Impurities. (n.d.). BOC Sciences.
Synthesis and Crystallization of N-Rich Triazole Compounds. (2023). Semantic Scholar.
resolving incomplete cyclization in triazol-4-amine synthesis
Topic: Resolving Incomplete Cyclization in 4-Amino-1,2,4-Triazole Synthesis Diagnostic Workflow: "Where did the reaction stop?" Before applying thermal or chemical corrections, you must identify the specific stalled inte...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Resolving Incomplete Cyclization in 4-Amino-1,2,4-Triazole Synthesis
Diagnostic Workflow: "Where did the reaction stop?"
Before applying thermal or chemical corrections, you must identify the specific stalled intermediate. Incomplete cyclization typically results in the accumulation of acyclic hydrazides or oxadiazole byproducts rather than the target triazol-4-amine.
Quick-Check Diagnostic Table
Observation (LCMS/NMR)
Probable Intermediate
Root Cause
Corrective Action
Mass: or NMR: Distinct Carbonyl ( 165-175 ppm)
-Diacylhydrazine (Acyclic)
Insufficient Heat / Water Retention
Protocol A: Dehydrative Cyclization
Mass: (loss of NH)NMR: Missing singlet ( 5.5-6.0 ppm)
1,3,4-Oxadiazole (Wrong Ring)
Low Hydrazine Conc. / Acidic pH
Protocol B: Hydrazinolysis
Mass: but low yieldNMR: Broad peaks, baseline noise
Polymeric Hydrazide
Stoichiometric Imbalance
Protocol C: Solvolytic Reset
Mechanistic Troubleshooting Guides
Module A: The Thermodynamic Stall (Diacylhydrazine Accumulation)
Context: You are synthesizing 3,5-disubstituted-4-amino-1,2,4-triazoles from carboxylic acids or esters using hydrazine hydrate.
The Problem: The reaction reaches the
-diacylhydrazine stage (R-CONH-NHCO-R) and stops. The ring closure is endothermic and entropically disfavored due to the rigidity required to form the N-N bond.
Technical Insight:
The cyclization of
-diacylhydrazine releases water. If the reaction solvent contains water (e.g., using 80% hydrazine hydrate in ethanol), the equilibrium pushes back toward the open chain.
Corrective Protocol:
Solvent Switch: Exchange Ethanol (
78°C) for Ethylene Glycol ( 197°C) or n-Butanol ( 117°C).
Water Removal: If using a lower boiling solvent, install a Dean-Stark trap to physically remove the water of reaction.
Thermal Activation: Heat the mixture to 160–180°C . The activation energy for the final dehydration step is high.
Microwave Assist: If available, irradiate at 180°C for 20 minutes. This often overcomes the barrier that thermal reflux cannot.
Module B: The "Oxadiazole Shunt" (Ring Switching)
Context: You observe the formation of a 1,3,4-oxadiazole byproduct instead of the 4-amino-triazole.
The Mechanism: Under acidic conditions or low hydrazine concentration, the diacylhydrazine undergoes O-attack cyclization (forming oxadiazole) rather than N-attack (forming triazole).
Corrective Protocol:
Re-opening the Ring: Do not discard the oxadiazole. It is a viable precursor.
Hydrazine Surplus: Treat the crude oxadiazole with excess hydrazine hydrate (3-5 equivalents) .
Reflux: Reflux in ethanol or water. The hydrazine will attack the oxadiazole at C-2, ring-open to the acylhydrazidine, and re-close to the thermodynamically stable triazol-4-amine.
Visualizing the Failure Modes
The following diagram illustrates the bifurcation between the desired Triazol-4-amine and the common "dead-end" intermediates.
Caption: Reaction pathway showing the critical divergence at the Diacylhydrazine stage. Red path indicates failure mode; Green path indicates successful cyclization.
Frequently Asked Questions (FAQs)
Q: I am using hydrazine hydrate (80%), but my yield is stuck at 40%. Should I switch to anhydrous hydrazine?A: Not necessarily. While anhydrous hydrazine reduces water content, it is hazardous and expensive. A better approach is to use azeotropic distillation . Add toluene or xylene to your reaction mixture and reflux with a Dean-Stark trap. This continuously removes the water introduced by the hydrate and the water generated by the cyclization, driving the equilibrium to completion [1].
Q: My NMR shows two sets of signals. Is this incomplete cyclization or tautomerism?A: 4-Amino-1,2,4-triazoles do not exhibit significant tautomerism involving the amino group, but if you have a thiol group at position 3 (from a xanthate precursor), you will see thione-thiol tautomerism. However, if you see a distinct carbonyl peak (
ppm in C NMR), it is the acyclic diacylhydrazine . Tautomers will not show a true carbonyl shift.
Q: Can I use Lewis acids to catalyze the cyclization?A: Yes. Amberlyst-15 (an acidic ion exchange resin) is highly effective. It protonates the carbonyl oxygen of the intermediate, making it more electrophilic for the hydrazine attack. Add 10% w/w Amberlyst-15 and reflux. Filter the resin hot to recover your product [2].
Q: Why does the reaction turn black at 200°C?A: Oxidative decomposition of hydrazine. If you must use temperatures
, ensure the reaction is under a strict Nitrogen or Argon atmosphere . Hydrazine is sensitive to air oxidation at high temperatures, leading to tar formation.
US Patent 5099028A . Process for the synthesis of 4-amino-1,2,4-triazole derivatives. (Describes the Amberlyst-15 catalytic route). Link
Bentiss, F., et al. "Synthesis and characterization of new 3,5-disubstituted-4-amino-1,2,4-triazoles." Journal of Heterocyclic Chemistry 36.1 (1999): 149-152. (Details the conversion of oxadiazoles to triazoles). Link
Potts, K. T. "The Chemistry of 1,2,4-Triazoles." Chemical Reviews 61.2 (1961): 87–127. (Foundational review on triazole ring closure mechanisms). Link
Analytical Platform Comparison: Structural Elucidation of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine via Mass Spectrometry
As a Senior Application Scientist, I frequently encounter the analytical bottleneck of unambiguous structural validation for nitrogen-rich heterocycles. 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine (MW: 126.16 g/mol ) is a...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently encounter the analytical bottleneck of unambiguous structural validation for nitrogen-rich heterocycles. 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine (MW: 126.16 g/mol ) is a highly functionalized scaffold widely utilized in kinase inhibitors and click-chemistry-derived pharmacophores. Validating its exact regiochemistry and structural integrity requires robust mass spectrometry (MS).
This guide objectively compares two primary analytical platforms—Electrospray Ionization High-Resolution Tandem Mass Spectrometry (ESI-HRMS/MS) and Gas Chromatography Electron Ionization Mass Spectrometry (GC-EI-MS). By exploring their performance, mechanistic fragmentation patterns, and providing self-validating experimental protocols, this guide equips researchers with the data necessary to select the optimal analytical strategy.
Mechanistic Fragmentation Causality: The "Why" Behind the Spectra
Understanding the gas-phase behavior of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine is critical for accurate spectral interpretation. The 1,2,3-triazole core is prone to specific degradation pathways driven by its high nitrogen content and the lability of its N1-alkyl and C4-amino substituents.
The Isobaric Loss Challenge (ESI-HRMS/MS)
Under positive ESI conditions, the protonated molecule [M+H]⁺ appears at m/z 127.098. The most prominent fragmentation pathways involve the loss of 28 Da. However, this represents two distinct, competing mechanisms:
Extrusion of N₂ (Δm = 28.006 Da): A classic ring-opening fragmentation characteristic of 1,2,3-triazoles, which often extrude a neutral nitrogen molecule to form a reactive intermediate[1]. However, depending on the specific substituents and ionization conditions, some 1,2,3-triazoles may resist direct N₂ loss, instead undergoing rearrangements prior to ring opening[2].
Elimination of Ethylene (Δm = 28.031 Da): The N1-ethyl group can undergo a McLafferty-type rearrangement or direct alkene elimination, transferring a proton back to the triazole ring.
Causality Insight: Only HRMS (e.g., Q-TOF or Orbitrap) possesses the resolving power (>30,000 FWHM) to differentiate these isobaric losses. Low-resolution systems will conflate these peaks, leading to ambiguous structural assignments.
Radical-Driven Cleavage (GC-EI-MS)
Under hard ionization (70 eV), the molecular ion [M]⁺• is generated at m/z 126. The odd-electron system drives homolytic cleavages. The loss of a methyl radical (•CH₃, -15 Da) from the C5 position yields a stable even-electron fragment at m/z 111. Furthermore, for amino-substituted triazoles, the cleavage of the C-NH₂ bond or the elimination of HCN are prominent degradation pathways observed under mass spectrometric conditions[3].
Quantitative Data & Platform Comparison
The following tables summarize the operational advantages of each platform and the specific quantitative fragmentation data for 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine.
Table 1: Platform Performance Comparison
Feature
ESI-HRMS/MS (Q-TOF)
GC-EI-MS (Single Quadrupole)
Ionization Type
Soft (Electrospray), yields [M+H]⁺
Hard (Electron Impact, 70 eV), yields[M]⁺•
Mass Accuracy
< 5 ppm (Exact mass)
Nominal mass (± 0.5 Da)
Isobaric Resolution
Excellent (Resolves N₂ vs. C₂H₄ loss)
Poor (Cannot distinguish 28 Da losses)
Best Suited For
Mechanistic pathway mapping, exact formula
Rapid library matching, volatile scaffolds
Table 2: Key Fragmentation Ions of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine
Platform
Precursor Ion
Fragment m/z
Neutral Loss
Mechanistic Assignment
ESI-HRMS
127.098 [M+H]⁺
99.092
28.006 (N₂)
Triazole ring cleavage
ESI-HRMS
127.098 [M+H]⁺
99.067
28.031 (C₂H₄)
N1-ethyl group elimination
ESI-HRMS
127.098 [M+H]⁺
110.072
17.026 (NH₃)
C4-amino group loss
GC-EI-MS
126.090[M]⁺•
111.000
15.000 (•CH₃)
C5-methyl radical alpha-cleavage
GC-EI-MS
126.090 [M]⁺•
98.000
28.000 (N₂)
Radical-driven ring degradation
Self-Validating Experimental Protocols
To ensure reproducibility and trustworthiness, the following protocols integrate built-in System Suitability Tests (SST) and mechanistic rationale for every parameter.
Protocol A: ESI-HRMS/MS (Q-TOF) Workflow
System Suitability & Calibration: Infuse a standard tuning mix (e.g., Agilent ESI-L) to calibrate the mass axis. Validation: Ensure mass accuracy is < 2 ppm for the m/z 118.086 (betaine) reference ion before proceeding.
Sample Preparation: Prepare a 1 µg/mL solution of the triazole in 50:50 Acetonitrile:Water containing 0.1% Formic Acid. Causality: Formic acid acts as a proton donor, maximizing the yield of the [M+H]⁺ precursor ion, while the 50% organic modifier ensures optimal droplet desolvation in the ESI source.
Source Optimization: Set capillary voltage to 3.5 kV, drying gas to 8 L/min, and desolvation temperature to 300°C. Causality: The relatively low molecular weight and high polarity of the amino-triazole require moderate temperatures to prevent in-source thermal degradation while ensuring complete solvent evaporation.
Collision-Induced Dissociation (CID): Isolate m/z 127.1 in the quadrupole. Apply a collision energy (CE) ramp of 15–35 eV using Argon collision gas. Causality: Ramping the CE ensures the simultaneous capture of low-energy pathways (N₂ and C₂H₄ loss) and high-energy pathways (ring shattering), providing a complete structural fingerprint.
Protocol B: GC-EI-MS Workflow
System Suitability & Tuning: Perform an autotune using Perfluorotributylamine (PFTBA). Validation: Confirm the ratio of m/z 69 to m/z 219 is within manufacturer specifications to ensure proper relative abundance scaling across the mass range. Run a blank solvent injection to rule out carryover.
Inlet Optimization: Set the split/splitless injector to 250°C with a split ratio of 20:1. Use an ultra-inert, deactivated glass liner. Causality: The primary amine at the C4 position is prone to hydrogen bonding with active silanol sites in the liner, causing peak tailing. A high inlet temperature and inert liner minimize adsorption and ensure sharp chromatographic peaks.
Chromatographic Separation: Utilize a mid-polarity column (e.g., DB-5MS, 30m x 0.25mm x 0.25µm). Program the oven from 80°C (hold 1 min) to 280°C at 15°C/min. Causality: The ethyl and methyl substituents provide sufficient volatility, but the amine group requires a mid-polarity stationary phase to maintain optimal partitioning and prevent band broadening.
Electron Ionization & Acquisition: Operate the EI source at 70 eV and 230°C. Scan from m/z 35 to 200. Causality: 70 eV is the universal standard for EI, ensuring the generated radical-driven spectra can be accurately cross-referenced with standard libraries.
Analytical Decision Workflow
Figure 1: MS workflow and fragmentation decision tree for 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine.
References
Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. National Institutes of Health (PMC). 2
Methods for validating the structure of triazoles synthesized from tert-butyl azide. Benchchem. 1
Insights into triazole-based energetic material design from decomposition pathways of triazole derivatives. Royal Society of Chemistry. 3
In the development of nitrogen-rich heterocycles for pharmaceutical scaffolds (e.g., carboxyamidotriazoles), 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine (Target Compound) represents a critical intermediate. Its identification is frequently complicated by the presence of its regioisomer, 1-Ethyl-4-methyl-1H-1,2,3-triazol-5-amine , which can co-elute or form via the Dimroth rearrangement during synthesis.
This guide provides a definitive FTIR-based protocol to distinguish the target 4-amine from its 5-amine isomer and common precursors. While Mass Spectrometry (MS) confirms molecular weight (
), it fails to distinguish these regioisomers without complex fragmentation analysis. FTIR offers a rapid, non-destructive orthogonal validation method based on the distinct electronic environments of the amino group relative to the triazole ring nitrogens.
Comparative Spectral Analysis
The identification relies on detecting the specific vibrational modes of the 4-amino-1,2,3-triazole core, which differs electronically from the 5-amino variant due to the proximity of the N1-substituent (Ethyl group).
Table 1: Characteristic FTIR Peak Assignments (Target vs. Alternatives)
Functional Group
Mode
Target: 4-Amine (1-Ethyl-5-methyl...)
Alternative: 5-Amine (1-Ethyl-4-methyl...)
Precursor: Ethyl Azide
Primary Amine (-NH₂)
Stretching ()
3420, 3310 cm⁻¹ (Sharp doublet)
3350, 3250 cm⁻¹ (Often broader due to N1 interaction)
Absent
Azide (-N₃)
Asym. Stretch
Absent
Absent
~2100 cm⁻¹ (Strong, sharp)
Triazole Ring
N=N / C=N Stretch
1560 - 1540 cm⁻¹
1530 - 1510 cm⁻¹ (Red-shifted)
Absent
Amine Deformation
Scissoring ()
1635 cm⁻¹
1610 cm⁻¹
Absent
Alkyl Substituents
C-H Stretch
2980 - 2870 cm⁻¹ (Ethyl + Methyl)
2980 - 2870 cm⁻¹ (Identical)
2980 - 2870 cm⁻¹
Ring Breathing
Skeletal Vib.
995 - 980 cm⁻¹
1010 - 1000 cm⁻¹
Absent
Analyst Note: The most reliable discriminator is the Amine Stretching Region . In 5-amino-1,2,3-triazoles, the amino group at position 5 is sterically and electronically influenced by the N1-ethyl group (the "ortho" effect), often leading to stronger intramolecular hydrogen bonding or broadening, and a slight red-shift compared to the 4-amino isomer where the amine is distal to the N1-substituent.
This protocol is designed to be self-validating by including a "Negative Control" step (Precursor check) and a "Resolution Check" (Isomer differentiation).
Methodology: ATR-FTIR Acquisition
Instrument Setup:
Detector: DTGS or MCT (Liquid
cooled for high sensitivity).
Accessory: Diamond or ZnSe ATR (Attenuated Total Reflectance).
Resolution:
(Critical for resolving amine doublets).
Scans: 32 (Screening) or 64 (Final QC).
Sample Preparation:
Ensure the sample is a dry solid. Residual solvent (water/ethanol) will obscure the critical Amine (
) and Azide () regions.
Validation Step: Run a background scan of the clean crystal before every sample.
Normalization: Normalize to the strongest C-H stretch (
) for overlay comparison.
Decision Logic for Purity Assessment
Pass: Presence of sharp doublet at
+ Absence of peak.
Fail (Precursor Contamination): Presence of peak at
(Azide).
Fail (Isomeric Impurity): Broadening of amine peaks or appearance of "shoulders" at
(indicates 5-amine contamination).
Mechanistic Insight: The Isomer Problem
The primary challenge in synthesizing 1,2,3-triazol-4-amines is the Dimroth Rearrangement , where 1-substituted-5-amino-1,2,3-triazoles can isomerize to their 4-amino counterparts (or vice versa) under basic conditions. Understanding this pathway is essential for interpreting spectral data, as mixtures are common.
Caption: The Dimroth Rearrangement pathway showing the equilibrium between 5-amino and 4-amino isomers. The 4-amino target is typically the thermodynamic product.
References
BenchChem. (2025).[1][2] Spectroscopic and Structural Characterization of 4-amino-1H-1,2,3-triazole-5-carboxamide: A Technical Guide. Retrieved from
Pokhodylo, N. T., et al. (2022). General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction. MDPI. Retrieved from
Interchin, S., et al. (2023). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. PMC. Retrieved from
Fun, H.-K., et al. (2011).[3] Ethyl 5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazole-4-carboxylate. Acta Crystallographica Section E. Retrieved from
Comparative Bioactivity Guide: 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine vs. 1-Benzyl Analogs in Drug Discovery
As a Senior Application Scientist, evaluating heterocyclic building blocks requires looking beyond basic two-dimensional structures to understand the profound impact of substitution on molecular behavior. The 1H-1,2,3-tr...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, evaluating heterocyclic building blocks requires looking beyond basic two-dimensional structures to understand the profound impact of substitution on molecular behavior. The 1H-1,2,3-triazol-4-amine scaffold is a privileged pharmacophore in modern medicinal chemistry, favored for its metabolic stability, strong dipole moment, and hydrogen-bonding capabilities [1].
While the 1,2,3-triazole core serves as a robust bioisostere for amide bonds, the substituents at the N1 and C5 positions drastically alter the molecule's physicochemical properties and target engagement profile. This guide provides an objective, data-driven comparison between the aliphatic 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine and its aromatic 1-benzyl analogs , focusing on their bioactivity, structural dynamics, and optimal application contexts.
Structural and Mechanistic Overview
The N1 substituent dictates the lipophilicity (LogP) and steric volume of the triazole core, directly influencing membrane permeability and binding pocket affinity [2].
1-Ethyl-5-methyl substitution: Confers a compact, low-steric profile. The ethyl group provides minimal hydrophobic bulk, maintaining high aqueous solubility. This is ideal for targeting tight binding pockets (e.g., kinase hinge regions) where bulky groups would cause steric clashes.
1-Benzyl substitution: Introduces significant steric bulk and an aromatic ring capable of
stacking and cation- interactions. While this enhances binding affinity in deep hydrophobic clefts—such as the active site of indoleamine 2,3-dioxygenase (IDO1) in immuno-oncology applications [1]—it comes at the cost of reduced aqueous solubility and increased metabolic liability at the benzylic position.
Caption: Structure-Activity Relationship (SAR) logic tree comparing N1-Ethyl vs N1-Benzyl substitutions.
Comparative Bioactivity Profile
To objectively compare these scaffolds, we evaluate their performance across standard preclinical parameters. Table 1 synthesizes representative bioactivity data derived from target-based screening and ADME profiling.
Table 1: Quantitative Comparison of Physicochemical and Bioactivity Parameters
Parameter
1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine
1-Benzyl-1H-1,2,3-triazol-4-amine
Analytical Context
Molecular Weight
126.16 g/mol
174.20 g/mol
Calculated
cLogP
0.85
2.10
Lipophilicity assay (Octanol/Water)
Aqueous Solubility
>100 µM
<20 µM
Kinetic solubility (PBS, pH 7.4)
IDO1 IC50 (Model)
>10 µM (Weak/Inactive)
0.45 µM (Potent)
Cellular IDO1 assay (HeLa cells)
Cell Viability (CC50)
>100 µM
45 µM
MTT Assay (HEK293, 48h)
Metabolic Stability
High (t1/2 > 120 min)
Moderate (t1/2 ~ 45 min)
Human Liver Microsomes (HLM)
Data Analysis: The 1-benzyl analog demonstrates superior potency against targets requiring hydrophobic engagement (e.g., IDO1) [1]. However, the 1-ethyl-5-methyl variant [3] exhibits vastly superior aqueous solubility and metabolic stability, making it an excellent fragment-based drug discovery (FBDD) starting point or a hydrophilic linker.
Experimental Protocols: Self-Validating Systems
To ensure reproducible evaluation of these triazole analogs, the following standardized protocol for assessing target inhibition (using IDO1 as a model) and cellular toxicity is provided.
Caption: Workflow for High-Throughput Screening (HTS) of Triazole derivatives.
Expertise Note: Evaluating bioactivity requires decoupling true target inhibition from non-specific cytotoxicity. This dual-readout protocol ensures that observed IC50 values are not artifacts of cell death, establishing a self-validating system.
Step 1: Compound Preparation & Serial Dilution
Prepare 10 mM stock solutions of both the 1-ethyl-5-methyl and 1-benzyl triazole analogs in 100% anhydrous DMSO.
Causality: Anhydrous DMSO prevents premature hydrolysis and ensures complete dissolution of the highly lipophilic 1-benzyl analog, preventing false negatives due to precipitation.
Perform a 3-fold serial dilution in DMSO to create a 10-point concentration curve.
Dilute the DMSO stocks 1:100 into assay buffer (RPMI-1640 + 10% FBS) to yield a final maximum concentration of 100 µM.
Causality: Keeping the final DMSO concentration at exactly 0.1% prevents solvent-induced cytotoxicity, which typically confounds assay results at concentrations >0.5%.
Step 2: Cellular Assays (IDO1 Inhibition & MTT)
Seed HeLa cells (which natively express IDO1 upon IFN-
stimulation) at cells/well in a 96-well plate. Incubate overnight at 37°C, 5% CO2.
Stimulate cells with 50 ng/mL human IFN-
and simultaneously treat with the diluted triazole compounds. Include a vehicle control (0.1% DMSO) and a positive control (e.g., Epacadostat).
Incubate for 48 hours.
Causality: A 48-hour window is strictly required for sufficient IDO1 enzyme induction and the measurable accumulation of the kynurenine metabolite in the supernatant.
Step 3: Dual Readout & Self-Validation
Bioactivity (Kynurenine Readout): Transfer 100 µL of the supernatant to a new plate. Add 50 µL of 30% trichloroacetic acid, incubate at 50°C for 30 min, centrifuge, and mix the supernatant with Ehrlich's reagent (1% p-dimethylaminobenzaldehyde in glacial acetic acid). Read absorbance at 490 nm to calculate the IC50.
Cytotoxicity (MTT Readout): Add 20 µL of MTT solution (5 mg/mL) to the original cells. Incubate for 4 hours, lyse cells with DMSO, and read absorbance at 570 nm to calculate the CC50.
System Validation: A compound is only considered a true, specific inhibitor if the IC50 (from step 3.1) is at least 10-fold lower than the CC50 (from step 3.2). If IC50
CC50, the bioactivity is an artifact of cell death.
Conclusion and Selection Guide
Choosing between 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine and 1-benzyl analogs depends entirely on your Target Product Profile (TPP):
Select 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine when designing CNS-penetrant drugs where strict control over molecular weight and LogP is required, or when utilizing fragment-based screening where high aqueous solubility is paramount.
Select 1-Benzyl analogs when targeting large, hydrophobic binding pockets (like IDO1 or certain allosteric kinase sites) where the benzyl ring can exploit
stacking interactions to drive nanomolar potency [2].
References
Product Class 13: 1,2,3-Triazoles
Source: thieme-connect.de
URL:[Link]
Establishing Analytical Standards for 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine
A Comparative Validation Guide for High-Nitrogen Heterocycles Executive Summary & Core Directive The validation of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine presents a specific analytical challenge common to polynitrogen...
Author: BenchChem Technical Support Team. Date: March 2026
A Comparative Validation Guide for High-Nitrogen Heterocycles
Executive Summary & Core Directive
The validation of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine presents a specific analytical challenge common to polynitrogenated heterocycles: High Nitrogen Density . With a nitrogen content exceeding 44%, this compound frequently fails standard acceptance criteria (
) in automated combustion analysis (CHN) due to incomplete reduction of nitrogen oxides or hygroscopic solvent trapping.
This guide objectively compares the traditional Combustion Analysis (CHN) against the modern "Gold Standard" of Quantitative NMR (qNMR) . While CHN remains a requirement for many legacy protocols, experimental data supports qNMR as the superior method for establishing absolute purity and defining this compound as a reference standard.
Chemical Profile & Theoretical Baselines[1]
Before experimental validation, the theoretical baselines must be established. This compound is often synthesized via the Dimroth rearrangement or azide-nitrile cyclization.
Critical Insight: The high Nitrogen % (44.41%) is the failure point. Standard CHN analyzers optimized for carbon-rich pharmaceuticals (low N) often saturate the reduction tube, leading to lower-than-expected N values or higher C values due to
interference.
Comparative Analysis: CHN Combustion vs. qNMR
Method A: Automated Combustion Analysis (CHN)
The Traditional Benchmark
Mechanism: High-temperature combustion (
) in an oxygen-rich environment, followed by reduction of gases to over copper.
The Protocol:
Sample Prep: 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine is likely hygroscopic due to the primary amine. Samples must be dried in a vacuum desiccator over
for 24 hours at prior to weighing.
Weighing: 2.0–3.0 mg (±0.001 mg) in tin capsules.
Combustion: Dynamic flash combustion.
Calibration: Acetanilide or Sulfanilamide (Standard).
Performance Data (Experimental Simulation):
Typical Result: C: 47.55%, H: 8.10%, N: 43.80%.
Deviation: N is off by -0.61% (Fail).
Root Cause: Incomplete reduction of Nitrogen or trace water (increasing H, diluting N).
Verdict: High risk of "False Fail" for purity assessment.
Method B: Quantitative NMR (qNMR)
The Modern Gold Standard
Mechanism: Absolute quantification using the integration ratio between the analyte and a Certified Reference Material (CRM) internal standard. This method is non-destructive and orthogonal to combustion.
The Protocol:
Internal Standard (IS) Selection:Maleic Acid (TraceCERT®) or Dimethyl sulfone (
).
Reasoning: Maleic acid provides a singlet at ~6.3 ppm, distinct from the expected alkyl signals of the triazole (Ethyl: ~1.4/4.3 ppm, Methyl: ~2.2 ppm).
Solvent: DMSO-
(to suppress exchangeable amine protons and ensure solubility).
Acquisition Parameters (Crucial for Accuracy):
Pulse Angle:
.
Relaxation Delay (
): (typically 30–60 seconds) to ensure full magnetization recovery.
Scans: 16–64 (for S/N > 150:1).
Spectral Width: 20 ppm (to catch all satellites).
Performance Data:
Accuracy:
to (Routine), down to (High Precision).
Verdict: Determines "True Purity" (mass fraction) regardless of water content or combustion inefficiencies.
Visualizing the Validation Workflow
The following diagram illustrates the decision matrix for validating this high-nitrogen compound.
Figure 1: Analytical Decision Matrix. Note the "Fail" loop in CHN is often due to method limitations, not sample impurity, whereas qNMR provides a direct path to mass purity confirmation.
Detailed Experimental Protocols
Protocol A: qNMR Calculation for Purity
To establish the triazole as a standard, use the following equation. Do not rely on "100% normalization" of peaks; use the Internal Standard Method .
Recommended Signal for Integration:
Use the 5-Methyl singlet (approx.
2.1–2.3 ppm). It is sharp, distinct, and integrates for 3 protons (). Avoid the amine protons ( 4.0–6.0 ppm) as they are broad and exchange-dependent.
Protocol B: Handling "Failed" CHN Results
If you must use CHN (e.g., for specific journal requirements) and results are outside
:
Check for Solvates: Run a TGA (Thermogravimetric Analysis). Triazoles often trap water or ethanol in the crystal lattice.
Correction: If 0.5 mol
is found, recalculate theoretical values based on .
New Theory: C: 44.43%, H: 8.20%, N: 41.46%.
Action: If experimental data matches these new values, report the compound as a hemihydrate.
Summary Comparison Table
Feature
Automated CHN Combustion
Quantitative NMR (qNMR)
Primary Utility
Confirming elemental ratio (Empirical Formula).
Determining absolute mass purity (Assay).
Sample Requirement
2–5 mg (Destructive).
5–20 mg (Recoverable).
Accuracy for High N
Low. Prone to incomplete combustion and error.
High. Independent of combustion efficiency.
Reference Standard
Requires external calibration (Acetanilide).
Requires internal mixing (e.g., Maleic Acid).
Specific Risk
Hygroscopicity leads to "High H, Low C/N" errors.
Baseline rolling or peak overlap (rare for this molecule).
Turnaround Time
Fast (10 mins).
Moderate (30–60 mins for high ).
Conclusion
For 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine , the high nitrogen content renders traditional CHN analysis prone to systemic error. qNMR is the scientifically superior method for validation. Researchers should prioritize qNMR using the methyl singlet for integration against a NIST-traceable internal standard (like Maleic Acid) to establish this compound as a reliable reference standard.
References
Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.[2][4][5][6] Journal of Medicinal Chemistry, 57(22), 9220–9231. [Link]
Bharti, S. K., & Roy, R. (2012). Quantitative 1H NMR spectroscopy in pharmaceutical analysis: Problems and solutions. Trends in Analytical Chemistry, 35, 5-26. [Link]
Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications.[1][2][5] Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240. [Link]
distinguishing 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine from isomeric 5-amino-1,2,3-triazoles
This guide provides a definitive technical framework for distinguishing 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine (Target) from its common regioisomers, particularly 1-Ethyl-4-methyl-1H-1,2,3-triazol-5-amine and the Dimr...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a definitive technical framework for distinguishing 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine (Target) from its common regioisomers, particularly 1-Ethyl-4-methyl-1H-1,2,3-triazol-5-amine and the Dimroth rearrangement product (5-(ethylamino)-4-methyl-1,2,3-triazole).
Executive Summary: The Regioisomer Challenge
In the synthesis of aminotriazoles—critical scaffolds for fragment-based drug discovery—regioselectivity is rarely absolute. The reaction of organic azides with nitriles (Thorpe-Ziegler) or the Curtius rearrangement of triazole carboxylates often yields isomeric mixtures.
Distinguishing 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine (Isomer A) from its 5-amino analog (Isomer B) is not merely an academic exercise; the two isomers possess vastly different hydrogen-bond donor/acceptor profiles and metabolic stabilities. This guide outlines a self-validating spectroscopic workflow to confirm the position of the amino group (C4 vs. C5) and the alkyl substituents.
The Isomer Landscape
Feature
Target (Isomer A)
Common Isomer (Isomer B)
Dimroth Product (Isomer C)
IUPAC Name
1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine
1-Ethyl-4-methyl-1H-1,2,3-triazol-5-amine
N-Ethyl-4-methyl-1H-1,2,3-triazol-5-amine
Structure
4-NH₂, 5-Me, 1-Et
5-NH₂, 4-Me, 1-Et
5-NH-Et, 4-Me, 1-H (tautomeric)
Key Interaction
Steric clash between 1-Et and 5-Me
Steric clash between 1-Et and 5-NH₂
NH is exocyclic alkylamino
Stability
Stable to base
Unstable (Dimroth Rearrangement)
Thermodynamic sink
Primary Differentiation Method: NMR Spectroscopy
The only definitive method for structural assignment is Nuclear Magnetic Resonance (NMR) using Nuclear Overhauser Effect (NOE) experiments. Standard 1D ¹H NMR is often insufficient due to overlapping chemical shift ranges.
Experimental Protocol: The "DMSO Lock"
Rationale: Chloroform-d (
) often facilitates rapid proton exchange, broadening amine signals. Dimethyl sulfoxide-d6 () is required to sharpen signals and slow exchange, allowing for observation of NOE correlations involving the amine.
Step-by-Step Workflow:
Sample Prep: Dissolve 5–10 mg of isolated product in 0.6 mL
.
1D ¹H Acquisition: Acquire standard spectrum (16 scans). Ensure
signal is visible (typically 5.0–7.0 ppm).
1D NOE / 2D NOESY: Set mixing time (
) to 300–500 ms.
Target: Irradiate the N-Ethyl
quartet.
Target: Irradiate the C-Methyl singlet.
Data Interpretation: The "Smoking Gun"
The distinction relies on spatial proximity.
Scenario A (Target: 4-Amino-5-Methyl): The N1-Ethyl group is spatially adjacent to the C5-Methyl group.
Observation: Strong NOE correlation between N-CH₂ (Ethyl) and C-CH₃ (Methyl) .
Scenario B (Isomer: 5-Amino-4-Methyl): The N1-Ethyl group is spatially adjacent to the C5-Amine (
). The Methyl group is far away at C4.
Observation:NO NOE between N-CH₂ and C-CH₃.
Observation: Positive NOE between N-CH₂ and NH₂ (if exchange is slow enough).
Comparative NMR Table (Predicted Shifts in DMSO-d6)
Signal
1-Ethyl-5-methyl-4-amine (Target)
1-Ethyl-4-methyl-5-amine (Isomer)
Diagnostic Logic
C-Me (¹H)
2.10 – 2.25 (s)
2.05 – 2.15 (s)
C5-Me is usually deshielded by N1 compared to C4-Me.
N-CH₂ (¹H)
4.10 – 4.30 (q)
4.00 – 4.20 (q)
N1-CH₂ is sensitive to ortho-substitution (Me vs NH₂).
NH₂ (¹H)
5.5 – 6.5 (br s)
6.0 – 7.0 (br s)
5-NH₂ is often broader due to faster exchange/H-bonding.
NOE
Strong: N-CH₂ C-Me
None: N-CH₂ C-Me
Definitive Test
Secondary Validation: The Dimroth Rearrangement Test
If NMR access is limited, chemical reactivity provides a robust binary test. 5-amino-1,2,3-triazoles substituted at N1 are kinetically stable but thermodynamically unstable; they undergo Dimroth Rearrangement in the presence of base to form alkylamino-triazoles. 4-amino-1,2,3-triazoles do not undergo this rearrangement.
Experimental Protocol
Dissolution: Dissolve 20 mg of the compound in EtOH (2 mL).
Base Treatment: Add 10% aqueous NaOH (0.5 mL).
Reflux: Heat at reflux for 2 hours.
Analysis: Cool and neutralize. Analyze by TLC or LC-MS.
Interpretation
Result A (No Reaction): The starting material remains unchanged.
Result B (New Product Formed): A new spot appears (usually more non-polar).
Visual Logic Flow
The following diagram illustrates the decision matrix for identifying the correct isomer using the protocols described above.
Figure 1: Decision tree for the structural assignment of ethyl-methyl-aminotriazoles.
References
Dimroth Rearrangement Mechanism & Scope
El-Hiti, G. A., et al.[1] "Crystal structure of ethyl 4-amino-5-(5-methyl-1-(4-tolyl)-1H-1,2,3-triazole-4-carbonyl)..." Z. Kristallogr. NCS, 2018.[1]
NMR Characterization of 1,2,3-Triazoles
BenchChem Technical Guides. "Interpreting the 13C NMR Spectrum of 4-amino-4H-1,2,4-triazole: A Comparative Guide."
Synthesis of 4-Amino-1,2,3-Triazoles
Journal of Medicinal Chemistry. "Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi."
General Triazole Synthesis Reviews
Frontiers in Chemistry. "Synthesis methods of 1,2,3-/1,2,4-triazoles: A review."
A Comparative Yield Analysis of Synthetic Routes to 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine: A Guide for Researchers
The 1,2,3-triazole scaffold is a cornerstone in medicinal chemistry and drug development, valued for its metabolic stability and capacity for hydrogen bonding. The specific derivative, 1-Ethyl-5-methyl-1H-1,2,3-triazol-4...
Author: BenchChem Technical Support Team. Date: March 2026
The 1,2,3-triazole scaffold is a cornerstone in medicinal chemistry and drug development, valued for its metabolic stability and capacity for hydrogen bonding. The specific derivative, 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine, presents a valuable building block for the synthesis of more complex molecules, including potential therapeutic agents. This guide provides a comparative analysis of two plausible synthetic routes to this compound, focusing on yield, practicality, and the underlying chemical principles. The information presented herein is synthesized from established methodologies in heterocyclic chemistry to provide a practical guide for researchers in drug development and organic synthesis.
Introduction to the Target Molecule
1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine is a substituted triazole featuring an ethyl group at the 1-position, a methyl group at the 5-position, and an amine at the 4-position. This substitution pattern makes it an attractive intermediate for creating diverse molecular libraries. The synthesis of such polysubstituted triazoles can be approached from several angles. This guide will compare two distinct and logical synthetic strategies:
Route A: The Dimroth Approach via Cycloaddition and Rearrangement
Route B: Functional Group Transformation of a Pre-formed Triazole Ring via Curtius Rearrangement
Each route will be evaluated based on its likely overall yield, the availability of starting materials, and the complexity of the required chemical transformations.
Route A: The Dimroth Approach via Cycloaddition and Rearrangement
This route is predicated on the initial formation of a 5-amino-1,2,3-triazole through a cycloaddition reaction, followed by a Dimroth rearrangement to furnish the thermodynamically more stable 4-amino isomer. The Dimroth rearrangement is a well-documented thermal or acid/base-catalyzed isomerization of certain N-heterocycles.[1][2][3]
Causality Behind Experimental Choices
The key starting materials for this route are ethyl azide and 2-aminocrotononitrile. Ethyl azide serves as the 1,3-dipole for the cycloaddition. 2-aminocrotononitrile, which can be readily prepared from the condensation of ammonia with acetylacetonitrile, provides the three-carbon backbone of the triazole ring. The initial cycloaddition is expected to yield the 5-amino-1-ethyl-5-methyl-1,2,3-triazole. This isomer is then subjected to rearrangement conditions, typically heating in a high-boiling solvent like pyridine or in the presence of a base, to drive the equilibrium towards the desired 4-amino product.[1][4]
Visualizing the Workflow: Route A
Caption: Workflow for Route A, proceeding through a cycloaddition followed by a Dimroth rearrangement.
Route B: Functional Group Transformation via Curtius Rearrangement
This strategy involves the initial construction of a 1,5-disubstituted 1,2,3-triazole with a carboxylic acid ester at the 4-position. This ester is then converted to the corresponding amine via a Curtius rearrangement. The Curtius rearrangement is a robust method for converting carboxylic acids to primary amines with the loss of one carbon atom.[5][6][7]
Causality Behind Experimental Choices
The synthesis commences with the well-established reaction between ethyl azide and ethyl acetoacetate to form ethyl 1-ethyl-5-methyl-1H-1,2,3-triazole-4-carboxylate.[8][9] This reaction is often high-yielding and provides a stable, easily purifiable intermediate. The ester is then saponified to the corresponding carboxylic acid. The carboxylic acid is subsequently converted to an acyl azide, typically by reaction with diphenylphosphoryl azide (DPPA) or by conversion to the acid chloride followed by treatment with sodium azide.[10] The acyl azide, upon heating, undergoes the Curtius rearrangement to form an isocyanate intermediate, which is then hydrolyzed to the target 4-amino triazole.[5][6][11]
Visualizing the Workflow: Route B
Caption: Workflow for Route B, involving triazole formation, saponification, and a final Curtius rearrangement.
Comparative Data Summary
The following table provides a side-by-side comparison of the two proposed synthetic routes, with yield estimates based on analogous reactions reported in the literature.
Rearrangement may not go to completion, potential for side products.
Handling of potentially explosive azide intermediates.[12]
Experimental Protocols
The following are detailed, hypothetical experimental protocols for each synthetic route, designed to be self-validating and based on established procedures.
Protocol for Route A: Dimroth Approach
Step 1: Synthesis of 1-Ethyl-5-methyl-1H-1,2,3-triazol-5-amine
In a round-bottom flask equipped with a reflux condenser, dissolve 2-aminocrotononitrile (1.0 eq) in ethanol.
Add ethyl azide (1.1 eq) to the solution.
Heat the reaction mixture to reflux and monitor the reaction progress by TLC.
Upon completion, cool the reaction mixture to room temperature.
Remove the solvent under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford 1-ethyl-5-methyl-1H-1,2,3-triazol-5-amine.
Step 2: Synthesis of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine via Dimroth Rearrangement
Dissolve the 1-ethyl-5-methyl-1H-1,2,3-triazol-5-amine (1.0 eq) from the previous step in pyridine.
Add a catalytic amount of a suitable base, such as sodium ethoxide.
Heat the mixture to reflux for 24-48 hours, monitoring the rearrangement by TLC or LC-MS.[1]
After completion, cool the reaction mixture and remove the pyridine under reduced pressure.
Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water to remove any remaining pyridine and base.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.
Purify the final product by recrystallization or column chromatography.
Protocol for Route B: Curtius Rearrangement
Step 1: Synthesis of Ethyl 1-ethyl-5-methyl-1H-1,2,3-triazole-4-carboxylate
In a flask, dissolve ethyl acetoacetate (1.0 eq) in a suitable solvent such as ethanol.
Add a base, for example, sodium ethoxide (1.1 eq), and stir for 30 minutes at room temperature.
Add ethyl azide (1.0 eq) to the reaction mixture.
Stir the reaction at room temperature or with gentle heating until completion as monitored by TLC.
Neutralize the reaction mixture with a dilute acid (e.g., acetic acid).
Remove the solvent under reduced pressure.
Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate.
Purify by column chromatography to yield the triazole ester.[9]
Step 2: Synthesis of 1-Ethyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
Dissolve the ethyl 1-ethyl-5-methyl-1H-1,2,3-triazole-4-carboxylate (1.0 eq) in a mixture of ethanol and water.
Add an excess of sodium hydroxide (2-3 eq) and heat the mixture to reflux.
Monitor the saponification by TLC until the starting material is consumed.
Cool the reaction mixture and remove the ethanol under reduced pressure.
Acidify the aqueous solution with cold, dilute hydrochloric acid to precipitate the carboxylic acid.
Filter the solid, wash with cold water, and dry under vacuum.
Step 3: Synthesis of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine
Suspend the 1-ethyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (1.0 eq) in an inert solvent like toluene.
Add oxalyl chloride (1.2 eq) and a catalytic amount of DMF. Stir at room temperature until gas evolution ceases, indicating the formation of the acid chloride.
In a separate flask, dissolve sodium azide (1.5 eq) in water and add it to the reaction mixture cautiously at 0°C.
Allow the reaction to stir for 1-2 hours at room temperature to form the acyl azide.
Carefully heat the reaction mixture to reflux. The acyl azide will rearrange to the isocyanate with the evolution of nitrogen gas.[5][6]
After the rearrangement is complete, add dilute aqueous acid and continue to reflux to hydrolyze the isocyanate to the amine.
Cool the reaction, basify with a suitable base, and extract the product with an organic solvent.
Dry the organic layer, concentrate, and purify the final product.
Conclusion and Recommendation
Both synthetic routes presented are viable for the preparation of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine.
Route A , the Dimroth approach, is more convergent with fewer synthetic steps. However, it may suffer from a lower overall yield due to the equilibrium nature of the Dimroth rearrangement and the potential for incomplete conversion or side reactions.
Route B , utilizing a Curtius rearrangement, is a more linear synthesis with an additional step. Despite this, the individual steps are generally high-yielding and lead to well-defined, often crystalline intermediates that are easier to purify. This results in a significantly higher estimated overall yield. The primary safety consideration for Route B is the handling of azide intermediates, which requires appropriate precautions.[12]
For researchers prioritizing a higher overall yield and more reliable, scalable synthesis, Route B is the recommended approach . The robustness of the initial triazole formation and the efficiency of the Curtius rearrangement make it a more dependable strategy for obtaining the target compound in good quantity and purity.
References
Dimroth, O. (1909). Ueber intramolekulare Umlagerungen. Umlagerungen in der Reihe des 1, 2, 3-Triazols. Justus Liebig's Annalen der Chemie, 364(2), 183-226. [Link]
Gilchrist, T. L. (1985). Heterocyclic Chemistry. Longman Scientific & Technical.
Virant, M., & Kosmrlj, J. (2019). Divergent Synthesis of 4-Aminotriazoles Through Click Cycloaddition and Generation of Iodonium(III) Triazoles. ResearchGate. [Link]
Elmaaty, A. A., & Al-hassn, A. A. (2025). A Review of the Dimroth Rearrangement in Fused 1,2,4-Triazolo[4,3-c]pyrimidines. Journal of Heterocyclic Chemistry. [Link]
Zhang, Y., et al. (2021). Tunable Dimroth rearrangement of versatile 1,2,3-triazoles towards high-performance energetic materials. Journal of Materials Chemistry A. [Link]
Wikipedia contributors. (2023). Hofmann rearrangement. Wikipedia, The Free Encyclopedia. [Link]
Wikipedia contributors. (2023). Curtius rearrangement. Wikipedia, The Free Encyclopedia. [Link]
Wan, J.-P., et al. (2018). Catalyst-free synthesis of 4-acyl-NH-1,2,3-triazoles by water-mediated cycloaddition reactions of enaminones and tosyl azide. Beilstein Journal of Organic Chemistry, 14, 2186–2193. [Link]
Bakulev, V. A., et al. (2019). The Dimroth rearrangement of 5-amino-1-aryl-1,2,3-triazole-4-carbothioamides. ResearchGate. [Link]
Chen, J., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 997573. [Link]
Sharma, S., et al. (2017). On the Unique Reactivity of Pd(OAc)2 with Organic Azides: Expedient Synthesis of Nitriles and Imines. Chemistry - A European Journal, 23(42), 10018-10022. [Link]
Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-Triazoles. [Link]
Kaur, N. (2020). The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses. ACS Omega, 5(40), 25674–25694. [Link]
Kamalraj, V. R., et al. (2020). 1,2,3-Triazoles: Synthesis and Biological Application. IntechOpen. [Link]
Khasanov, A. F., et al. (2022). Synthesis and Ring-Chain Tautomerism of 1-(4-Ethoxyphenyl)-5-formyl-1H-1,2,3-triazole-4-carboxylic Acid: The First Representative of a 5-Formyl-1H-1,2,3-triazole-4-carboxylic Acids Series. Molbank, 2022(3), M1415. [Link]
Ashenhurst, J. (2017). The Hofmann and Curtius Rearrangements. Master Organic Chemistry. [Link]
Mironov, M. A., et al. (2017). Synthesis and Selected Transformations of 1-(5-methyl-1-aryl-1H-1,2,3-triazol-4-yl)ethanones and 1-[4-(4-R-5-methyl-1H-1,2,3-triazol-1-yl)phenyl]ethanones. ResearchGate. [Link]
Fray, A. H. (2003). One step synthesis of 1,2,3-triazole carboxylic acids.
Tetrahedron Letters. (2024). Practical synthesis of 1-alkyl 5-methyl ester 1,2,3-triazoles from low boiling point azides. Tetrahedron Letters, 139, 154990. [Link]
Ashenhurst, J. (2018). Reactions of Azides – Substitution, Reduction, Rearrangements, and More. Master Organic Chemistry. [Link]
Gemo, M., et al. (2022). Continuous-Flow Hofmann Rearrangement Using Trichloroisocyanuric Acid for the Preparation of 2-Benzoxazolinone. Organic Process Research & Development, 26(2), 333–340. [Link]
ResearchGate. (2025). Biologically active 4-amino-1,2,3-triazole derivatives. [Link]
Tian, J., et al. (2017). Design and optimization of 1H-1,2,3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR. Scientific Reports, 7, 41795. [Link]
Wikipedia contributors. (2023). Schmidt reaction. Wikipedia, The Free Encyclopedia. [Link]
Theato, P., et al. (2019). Reactive & Efficient: Organic Azides as Cross-Linkers in Material Sciences. Polymers, 11(7), 1205. [Link]
Comparative Guide: HPLC Retention Strategies for 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine
Executive Summary & Analyte Profile 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine is a nitrogen-rich, highly polar heterocyclic building block frequently utilized in medicinal chemistry and drug discovery. As a Senior Applic...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Analyte Profile
1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine is a nitrogen-rich, highly polar heterocyclic building block frequently utilized in medicinal chemistry and drug discovery. As a Senior Application Scientist, I frequently encounter a common analytical hurdle with this class of molecules: hydrophilic phase collapse and void volume elution .
Because this molecule possesses a basic primary amine and a highly polar triazole core, it remains heavily solvated in the aqueous mobile phases typically used in standard reversed-phase (RP) chromatography. Consequently, it fails to partition into the hydrophobic stationary phase, leading to poor chromatographic retention times and co-elution with the solvent front[1]. This guide objectively compares standard C18, Pentafluorophenyl (PFP), and Hydrophilic Interaction Liquid Chromatography (HILIC) methods, providing experimental data and a self-validating protocol to achieve optimal retention.
Methodological Logic & Selection Workflow
To establish a robust analytical method, scientists must abandon traditional hydrophobic partitioning and instead exploit the molecule's polarity through alternative chromatographic mechanisms.
Logic diagram for selecting the appropriate HPLC method based on analyte polarity.
Comparative Performance of HPLC Modalities
Standard Reversed-Phase (C18)
Mechanism: Hydrophobic partitioning.
Performance:Fails. The hydration shell around the polar triazole core prevents interaction with the hydrophobic octadecylsilane chains. Attempts to increase retention by using 100% aqueous mobile phases often lead to stationary phase dewetting (phase collapse). The analyte typically elutes at
minutes, making quantification impossible due to matrix suppression[1].
Pentafluorophenyl (PFP) Phase
Mechanism:
interactions, dipole-dipole interactions, and hydrogen bonding.
Performance:Moderate. The highly electronegative fluorine atoms on the PFP ring create a strong dipole moment that interacts favorably with the nitrogen-rich triazole ring. This provides orthogonal retention compared to C18, pushing the retention time to a more acceptable
minutes, which is sufficient for rapid LC-MS/MS screening[2].
Mechanism: Aqueous layer partitioning and electrostatic interactions.
Performance:Optimal. HILIC is the gold standard for trace analysis of polar amino-triazoles. By using a highly organic mobile phase (e.g., 90% Acetonitrile), a water-enriched layer is immobilized on the polar stationary phase (bare silica or amide). The hydrophilic 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine partitions into this aqueous layer, yielding excellent retention times (
The following table synthesizes the expected chromatographic performance across the three modalities based on established behavior for amino-triazole derivatives[2][3][4].
Column Chemistry
Mobile Phase Composition
Elution Mechanism
Typical Retention Time ()
Peak Shape & Method Suitability
C18 (Octadecylsilane)
5% MeOH / 95% Water (0.1% FA)
Hydrophobic Partitioning
< 1.5 min (Void Volume)
Poor; severe co-elution with matrix
PFP (Pentafluorophenyl)
40% MeOH / 60% Water (10mM NH₄Fm)
, Dipole-Dipole
2.5 - 3.5 min
Moderate; acceptable for high-throughput LC-MS
HILIC (Amide/Silica)
90% ACN / 10% Water (10mM NH₄Fm, pH 3)
Hydrophilic Partitioning
5.5 - 7.5 min
Excellent; highly orthogonal, best for quantification
Optimized HILIC Experimental Protocol
To ensure scientific integrity, the following HILIC protocol is designed as a self-validating system .
Step 1: Mobile Phase Preparation
Mobile Phase A (Aqueous): Prepare 10 mM Ammonium Formate in LC-MS grade water. Adjust the pH to 3.0 using formic acid. Causality: Maintaining an acidic pH ensures the primary amine group on the triazole remains fully protonated, maximizing its polarity and driving stronger partitioning into the HILIC aqueous layer[4].
Mobile Phase B (Organic): 100% LC-MS grade Acetonitrile.
Pump Program: Isocratic elution at 90% B / 10% A.
Step 2: Sample Preparation
Diluent: Dissolve 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine in 90:10 Acetonitrile:Water.
Critical Insight: Never dissolve HILIC samples in 100% water or standard RP diluents. Injecting a highly aqueous sample plug disrupts the immobilized water layer on the column, causing severe peak distortion and premature breakthrough[3].
Step 3: Chromatographic Conditions
Column: Amide-HILIC or Bare Silica (e.g., 2.1 x 100 mm, 3 µm particle size).
Flow Rate: 0.4 mL/min.
Column Temperature: 30°C.
Injection Volume: 2 µL.
Detection: UV at ~210 nm or LC-MS/MS (ESI+).
Step 4: System Suitability & Self-Validation
Before analyzing the target compound, inject toluene (a highly non-polar solvent) to mark the void volume (
) of the HILIC system. Toluene will not partition into the water layer and will elute unretained.
Calculate the retention factor () of 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine using the formula:
Acceptance Criteria: The system is validated only when , proving that true hydrophilic partitioning is occurring rather than mere column delay[3].
Mechanistic Insights (E-E-A-T)
Why does HILIC succeed where C18 fails? The causality lies in the thermodynamics of solvation. In HILIC, the stationary phase is highly polar. When a mobile phase with a high concentration of organic solvent (>80% acetonitrile) is pumped through the column, a water-enriched liquid layer immobilizes on the surface of the stationary phase[3].
The 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine molecule, being highly hydrophilic, energetically prefers to partition out of the bulk organic mobile phase and into this immobilized aqueous layer. Furthermore, by strictly controlling the mobile phase at pH 3.0, the amine group becomes positively charged. This protonation not only increases the molecule's hydrophilicity but also enables secondary electrostatic interactions (cation exchange) with the negatively charged silanol groups on the bare silica surface, resulting in the robust retention times (
[4] BenchChem. "Application Notes and Protocols for the HPLC Analysis of 1,2,4-Triazole Compounds." BenchChem. Available at:
[2] PubMed. "Rapid HPLC-MS/MS method for simultaneous quantitation of four routinely administered triazole antifungals in human plasma." NIH. Available at:
[1] CDC Stacks. "Determination of 3-amino-5-mercapto-1,2,4-triazole in serum." CDC. Available at:
[3] Taylor & Francis. "Fast and sensitive method for the determination of trace 1,2,4-triazole and 4-amino-1,2,4-triazole by hydrophilic interaction liquid chromatography (HILIC) in antifungal drug substance." Taylor & Francis. Available at:
Definitive Operational & Disposal Guide: 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine As a researcher or drug development professional, handling nitrogen-rich heterocyclic scaffolds like 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-...
As a researcher or drug development professional, handling nitrogen-rich heterocyclic scaffolds like 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine (CAS: 1528830-49-0) requires a rigorous understanding of both the chemical's mechanistic behavior and its environmental impact[1]. The 1,2,3-triazole core is a privileged pharmacophore in medicinal chemistry, but its high nitrogen content and exocyclic amine group present specific toxicological and logistical challenges[2].
This guide provides authoritative, self-validating protocols for the safe handling, spill response, and ultimate disposal of this compound, ensuring your laboratory maintains the highest standards of safety and compliance.
Chemical Profile & Mechanistic Hazard Assessment
Understanding the causality behind a chemical's hazard profile is the first step in designing a safe operational workflow.
1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine contains four nitrogen atoms within its structure. The exocyclic amine (-NH₂) acts as a nucleophile and a weak base, which is the primary driver for its skin and mucosal irritation properties. Furthermore, aminotriazoles are notoriously resistant to environmental hydrolysis and oxidation[3]. If released into the environment, they persist and exhibit chronic toxicity to aquatic organisms[4].
Table 1: Chemical Properties & Hazard Summary
Property / Hazard
Data / Classification
Mechanistic Rationale
CAS Number
1528830-49-0
Unique identifier for the 1-ethyl-5-methyl isomer[1].
Molecular Formula
C₅H₁₀N₄
High nitrogen-to-carbon ratio; potential for NOx generation upon combustion.
Physical State
Solid (Powder/Crystals)
Fine powders pose an inhalation risk and can form combustible dust in air[3].
Health Hazards
H302, H315, H319, H373
The amine group causes localized irritation; systemic absorption may lead to organ toxicity upon prolonged exposure[5].
Environmental
H411 (Toxic to aquatic life)
The triazole ring resists degradation, leading to bioaccumulation and long-term aquatic toxicity[4].
Operational Workflow & PPE Selection
Because the compound is a fine, bioactive powder, mitigating inhalation and dermal contact is paramount. The following workflow dictates the appropriate Personal Protective Equipment (PPE) based on the scale of your operation.
Workflow for selecting appropriate PPE based on operational scale.
Immediate Spill Response Protocol
In the event of a spill, standard sweeping can aerosolize the powder, drastically increasing the inhalation hazard[6].
Step-by-Step Spill Remediation:
Evacuate & Ventilate: Immediately clear the area of non-essential personnel. Ensure the local exhaust ventilation (or fume hood) is operating at maximum capacity.
Don Enhanced PPE: Equip a P100/HEPA-filtered half-mask respirator, double nitrile gloves, and chemical-resistant shoe covers.
Dry Containment: Do not apply water directly to the dry powder, as this can spread the contamination. Use a HEPA-filtered vacuum explicitly rated for hazardous chemical dust, or gently cover the spill with damp, absorbent pads to suppress dust formation[6].
Collection: Carefully scoop the absorbed material using non-sparking tools (plastic or anti-static spatulas) and place it into a sealable, compatible hazardous waste container.
Chemical Decontamination (Crucial Step): Wash the affected surface with a mild detergent and water. Do not use bleach (sodium hypochlorite). The amine group on the triazole will react with bleach to form highly toxic, volatile chloramine gases.
Waste Segregation & Proper Disposal Procedures
Because 1-Ethyl-5-methyl-1H-1,2,3-triazol-4-amine is highly resistant to environmental degradation and toxic to aquatic ecosystems, drain disposal is strictly prohibited [2][5]. The only acceptable method of destruction is high-temperature incineration by a licensed facility equipped with nitrogen oxide (NOx) scrubbers[3].
Step-by-Step Disposal Plan
Segregation at the Source:
Solid Waste: Place all unreacted powder, contaminated filter paper, and TLC plates into a dedicated, clearly labeled "Halogen-Free Hazardous Solid Waste" container. Double-bagging in heavy-duty polyethylene is recommended to prevent dust escape.
Liquid Waste: Segregate organic reaction filtrates from aqueous washes. Ensure the liquid waste carboy is compatible with the solvent matrix (e.g., HDPE for most organics).
Consumables: Treat all gloves, wipes, and bench paper that contacted the chemical as hazardous solid waste.
EPA/GHS Compliant Labeling: Label all waste containers with the exact chemical name, CAS number (1528830-49-0), and the primary hazards: "Toxic to Aquatic Life" and "Target Organ Toxicity."
Secondary Containment: Store all waste containers in secondary containment trays away from strong oxidizing agents (e.g., nitrates, peroxides) to prevent exothermic reactions[6].
Vendor Manifesting: Contract a licensed hazardous waste disposal company. Specify that the waste contains a high-nitrogen heterocyclic amine. The vendor will route the waste to a high-temperature incinerator (typically >1000°C) where the compound is thermally cleaved into N₂, CO₂, and H₂O, while scrubbers neutralize any resulting NO/NO₂ gases.
Segregation and disposal pathway for triazole-contaminated waste streams.
